Nortrachelogenin 4'-O-|A-gentiobioside

Core Science & Biosynthesis

An In-depth Technical Guide on Nortrachelogenin 4'-O-β-D-gentiobioside: Chemical Structure and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nortrachelogenin 4'-O-β-D-gentiobioside is a naturally occurring lignan glycoside that has garnered interest within the scientific community. This technical guide provides a comprehensive overview of its chemical structure, physicochemical properties, natural sources, and biosynthetic origins. It further delves into the methodologies for its isolation and characterization, alongside a discussion of its known biological activities and potential therapeutic applications. This document is intended to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Introduction to Nortrachelogenin 4'-O-β-D-gentiobioside

Nortrachelogenin 4'-O-β-D-gentiobioside belongs to the lignan class of polyphenolic compounds. Lignans are formed through the dimerization of two phenylpropanoid units and are widely distributed in the plant kingdom.[1][2] They exhibit a diverse range of biological activities, including anti-inflammatory, antioxidant, and antitumor effects.[2][3] Nortrachelogenin 4'-O-β-D-gentiobioside is a glycosidic derivative of the aglycone nortrachelogenin, a dibenzylbutyrolactone lignan.[3][] The attachment of a gentiobioside sugar moiety significantly influences its physicochemical properties, such as solubility, and may modulate its biological activity and pharmacokinetic profile.

Chemical Structure and Physicochemical Properties

The structural integrity and physicochemical characteristics of a compound are fundamental to understanding its biological function and potential for therapeutic development.

Chemical Structure

Nortrachelogenin 4'-O-β-D-gentiobioside consists of a nortrachelogenin core, which is a dibenzylbutyrolactone lignan, linked to a gentiobioside (β-D-glucopyranosyl-(1→6)-β-D-glucopyranoside) moiety at the 4'-hydroxyl group.[5]

Systematic Name: 2(3H)-Furanone, 3-[[4-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-3-methoxyphenyl]methyl]dihydro-3-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-, (3S,4S)-[5]

Physicochemical Data Summary

A compilation of the key physicochemical properties of Nortrachelogenin 4'-O-β-D-gentiobioside is presented below for easy reference.

Property	Value	Source(s)
CAS Number	1961246-09-2	[5][6]
Molecular Formula	C32H42O17	[5][7]
Molecular Weight	698.67 g/mol	[5][7]
Purity	≥98%	[5][7]
Appearance	Not explicitly stated, likely a solid.
Solubility	Poorly soluble in water. Soluble in organic solvents like DMSO. The glycosidic moiety is expected to increase water solubility compared to its aglycone.
Storage Conditions	Keep in a dark place, sealed in a dry environment at 2-8°C.[5]

Natural Occurrence and Biosynthesis

Natural Sources

Nortrachelogenin 4'-O-β-D-gentiobioside has been isolated from various plant species. A notable source is Trachelospermum jasminoides (Lindl.) Lem., a member of the Apocynaceae family.[][6][8] The aglycone, nortrachelogenin, is found in a wider range of plants, including species of Wikstroemia and Pinus.[2][3][9]

Biosynthetic Pathway

The biosynthesis of lignans, including the nortrachelogenin core, originates from the phenylpropanoid pathway.[10] The key precursor is coniferyl alcohol. The general pathway involves the oxidative coupling of two coniferyl alcohol molecules to form pinoresinol.[10] This is followed by a series of enzymatic reductions and modifications. The biosynthesis of the nortrachelogenin aglycone proceeds through intermediates such as lariciresinol and secoisolariciresinol, which is then oxidized to form the lactone ring of matairesinol.[11] Further enzymatic steps, which are not all fully elucidated, lead to the formation of nortrachelogenin.

The final step in the formation of Nortrachelogenin 4'-O-β-D-gentiobioside is glycosylation. This reaction is catalyzed by UDP-glycosyltransferases (UGTs), which transfer a glucose moiety from UDP-glucose to the aglycone.[10][12] The formation of the gentiobioside linkage involves a subsequent glycosylation step.

Caption: Hypothetical biosynthetic pathway of Nortrachelogenin 4'-O-β-D-gentiobioside.

Biological Activities and Potential Therapeutic Applications

While specific studies on Nortrachelogenin 4'-O-β-D-gentiobioside are limited, the biological activities of its aglycone, nortrachelogenin, and related lignans provide valuable insights into its potential therapeutic applications.

Nortrachelogenin has demonstrated notable anti-inflammatory properties.[9] It has been shown to inhibit the production of inflammatory mediators such as nitric oxide (NO) and prostaglandin E2 (PGE2).[9] The mechanism of action involves the inhibition of inducible nitric oxide synthase (iNOS) and microsomal prostaglandin E synthase-1 (mPGES-1) protein expression.[9] Furthermore, nortrachelogenin has been found to reduce carrageenan-induced paw inflammation in mice.[9]

In the context of cancer , nortrachelogenin has been shown to sensitize prostate cancer cells to TRAIL-induced apoptosis by inhibiting the pro-survival Akt signaling pathway.[3]

Additionally, early studies on (+)-Nortrachelogenin indicated effects on the central nervous system (CNS) , producing a dose-dependent depression of spontaneous motor activity.[3]

The glycosylation in Nortrachelogenin 4'-O-β-D-gentiobioside may influence these activities, potentially by altering its bioavailability and interaction with molecular targets.

Caption: Hypothesized mechanism of nortrachelogenin in sensitizing cancer cells to TRAIL-induced apoptosis.

Experimental Protocols

Isolation and Purification of Lignan Glycosides

The following is a generalized protocol for the isolation of lignan glycosides from plant material, which can be adapted for Nortrachelogenin 4'-O-β-D-gentiobioside.

Step 1: Sample Preparation

• Collect and air-dry the plant material (e.g., aerial parts of Trachelospermum jasminoides).[2]

• Grind the dried material into a fine powder to increase the surface area for extraction.[2]

Step 2: Extraction

• Perform sequential extraction with solvents of increasing polarity.[3] Start with a non-polar solvent like hexane to remove lipids.

• Follow with extraction using a more polar solvent such as methanol or ethanol to isolate the lignan glycosides.[3] Maceration or Soxhlet extraction are common methods.[2][3]

• Filter the extract to remove solid plant debris and concentrate it under reduced pressure using a rotary evaporator.[3]

Step 3: Purification

• Subject the crude extract to column chromatography. A variety of stationary phases can be used, including silica gel and Sephadex LH-20.

• Elute with a gradient of solvents, for example, a mixture of chloroform and methanol, to separate fractions based on polarity.

• Monitor the fractions using Thin Layer Chromatography (TLC).

• Further purify the fractions containing the target compound using High-Performance Liquid Chromatography (HPLC), often with a C18 column.

Structural Elucidation

The structure of the isolated compound can be confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, COSY, HSQC, and HMBC experiments are crucial for elucidating the detailed structure and stereochemistry.[13]

• Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.[14]

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To observe electronic transitions, which can be characteristic of the chromophores in the molecule.

Conclusion

Nortrachelogenin 4'-O-β-D-gentiobioside is a complex natural product with potential for further scientific investigation. This guide has provided a detailed overview of its chemical structure, physicochemical properties, natural origins, and biosynthetic pathway. The biological activities of its aglycone suggest that this glycoside may also possess interesting pharmacological properties. The provided experimental protocols offer a starting point for researchers aiming to isolate and study this and similar compounds. Future research should focus on the specific biological evaluation of Nortrachelogenin 4'-O-β-D-gentiobioside to fully understand its therapeutic potential.

References

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The Biosynthetic Architecture of Nortrachelogenin 4'-O-β-gentiobioside: A Technical Whitepaper

Executive Summary

Nortrachelogenin 4'-O-β-gentiobioside is a complex diarylhydroxybutyrolactone lignan glycoside, predominantly isolated from the medicinal plant Trachelospermum jasminoides (Star Jasmine)[1]. While the aglycone nortrachelogenin exhibits potent anti-inflammatory properties—specifically through the inhibition of inducible nitric oxide synthase (iNOS) and modulation of the NF-κB pathway[2][3]—its glycosylated derivatives demonstrate enhanced aqueous solubility, stability, and altered pharmacokinetic profiles.

This whitepaper provides an in-depth mechanistic analysis of the biosynthetic pathways governing the formation of Nortrachelogenin 4'-O-β-gentiobioside. By deconstructing the enzymatic cascade from primary phenylpropanoid precursors to the stereoselective assembly of the gentiobiose moiety, this guide serves as an authoritative resource for researchers in pharmacognosy, synthetic biology, and natural product drug development.

Deconstructing the Biosynthetic Network

The biosynthesis of Nortrachelogenin 4'-O-β-gentiobioside is a multi-phase process that bridges primary metabolism with highly specialized secondary metabolic modifications. The pathway can be divided into three distinct phases: phenylpropanoid monomer synthesis, stereoselective dimerization, and sequential glycosylation.

Phase 1: The Phenylpropanoid Foundation

The pathway originates from L-phenylalanine, which undergoes deamination by phenylalanine ammonia-lyase (PAL) to form cinnamic acid. A series of hydroxylation and methylation steps—catalyzed by cinnamate 4-hydroxylase (C4H), 4-coumarate-CoA ligase (4CL), and caffeoyl-CoA O-methyltransferase (CCoAOMT)—yields coniferyl alcohol, the universal monolignol precursor for most lignans[4].

Phase 2: Dimerization and Core Lignan Scaffold Maturation

The structural complexity of lignans arises during the dimerization of two coniferyl alcohol units.

• Oxidative Coupling: Laccases or peroxidases generate phenoxy radicals from coniferyl alcohol. Dirigent proteins (DPs) capture these radicals and enforce a stereoselective β,β′ -linkage, yielding (+)-pinoresinol[5].

• Sequential Reduction and Oxidation: (+)-Pinoresinol is reduced by pinoresinol/lariciresinol reductase (PLR) to (+)-lariciresinol and subsequently to (-)-secoisolariciresinol. Secoisolariciresinol dehydrogenase (SIRD) then oxidizes this intermediate to form the butyrolactone ring of (-)-matairesinol[6].

• Hydroxylation to Nortrachelogenin: The conversion of matairesinol to nortrachelogenin involves a highly specific cytochrome P450 (CYP450) monooxygenase that introduces a tertiary hydroxyl group at the C8' position, forming the diarylhydroxybutyrolactone scaffold[2][7].

Phase 3: Sequential Glycosylation (The Gentiobioside Assembly)

The biological activity and bioavailability of nortrachelogenin are heavily modulated by glycosylation, catalyzed by Uridine Diphosphate Glycosyltransferases (UGTs)[8]. The formation of a gentiobioside (a β -1,6-linked glucose disaccharide) requires tandem enzymatic steps:

• Primary Glucosylation: A UGT (often from the UGT71 or UGT90 family) transfers a glucose moiety from UDP-glucose to the 4'-phenolic hydroxyl group of nortrachelogenin, forming Nortrachelogenin 4'-O- β -D-glucoside[9][10].

• Gentiobiose Extension: A second, highly regiospecific UGT recognizes the primary glucoside and catalyzes the formation of a β -1,6-glycosidic bond with a second UDP-glucose molecule, yielding the final Nortrachelogenin 4'-O- β -gentiobioside[1][11].

Figure 1: The complete biosynthetic cascade of Nortrachelogenin 4'-O-β-gentiobioside from L-Phenylalanine.

Quantitative Data: Enzyme Kinetics & Synthetic Yields

Recent advances in synthetic biology have enabled the reconstruction of lignan biosynthetic networks in microbial hosts like Escherichia coli. By utilizing multienzyme modules and co-culture fermentation, researchers have bypassed the low natural abundance of these compounds in plant matrices[6].

Table 1: Kinetic Parameters and Microbial Yields of Key Lignan Biosynthetic Enzymes

Enzyme / Module	Substrate	Product	Key Metric / Yield	Reference
Multienzyme Module (pCDF-Duet)	Coniferyl Alcohol	(+)-Pinoresinol	698.9 mg/L (Shake-flask)	[6]
PLR Module	(+)-Pinoresinol	(+)-Lariciresinol	434.08 mg/L (Co-culture)	[6]
SIRD Module	(-)-Secoisolariciresinol	(-)-Matairesinol	45.14 mg/L (Co-culture)	[6]
UGT71B5a (In vitro)	Pinoresinol	Pinoresinol diglycoside	High catalytic efficiency for ditetrahydrofurans	[11]
IiUGT349 (In vitro)	Lariciresinol	Lariciresinol-4'-O- β -D-glucoside	Optimal Activity at 45°C, pH 7.5	[9]

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed with built-in self-validation mechanisms. These methods cover the extraction of the target gentiobioside from plant matrices and the functional characterization of the UGTs responsible for its biosynthesis.

Protocol 1: Extraction and LC-MS/MS Profiling of Lignan Glycosides

Causality & Rationale: Extracting complex glycosides requires balancing solvent polarity. An 85% ethanol (EtOH) solution is utilized because it efficiently solvates both the lipophilic butyrolactone core and the highly polar gentiobiose moiety, preventing the selective loss of either metabolite[1]. The addition of 0.1% formic acid to the LC mobile phase is critical; it suppresses the ionization of phenolic hydroxyl groups, thereby preventing peak tailing and dramatically improving chromatographic resolution[7].

Step-by-Step Methodology:

• Biomass Preparation: Pulverize lyophilized Trachelospermum jasminoides stems and leaves into a fine powder to maximize surface area.

• Ultrasonic Extraction: Suspend 10 g of powder in 100 mL of 85% EtOH. Sonicate at 40°C for 45 minutes. Validation Step: Spike the extraction solvent with a known concentration of a stable isotope-labeled internal standard (e.g., 13C -matairesinol) to calculate absolute recovery rates later.

• Matrix Cleanup: Centrifuge the extract at 10,000 × g for 15 minutes. Pass the supernatant through a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge. Wash with 10% methanol to remove highly polar sugars, and elute the lignan fraction with 70% methanol.

• LC-MS/MS Analysis:

  • Column: C18 Reverse-Phase (e.g., 2.1 × 100 mm, 1.8 µm).

  • Mobile Phase: Gradient of Water + 0.1% Formic Acid (A) and Acetonitrile + 0.1% Formic Acid (B).

  • Detection: Electrospray Ionization (ESI) in negative ion mode. Look for the quasi-molecular ion peak of Nortrachelogenin 4'-O- β -gentiobioside. Validation Step: Run a solvent blank between every 5 samples to monitor for column carryover.

Figure 2: Self-validating workflow for the extraction and LC-MS/MS profiling of lignan glycosides.

Protocol 2: In Vitro UGT Functional Characterization

Causality & Rationale: To confirm that a specific UGT catalyzes the β -1,6-gentiobioside linkage, an in vitro enzymatic assay must be performed using recombinant proteins. The assay must include a negative control (empty vector) to rule out background glycosylation and a time-course analysis to ensure the reaction is measured in its linear phase[8][11].

Step-by-Step Methodology:

• Protein Expression: Clone the target UGT gene (e.g., a UGT71 homolog) into a pET-28a vector and express it in E. coli BL21(DE3). Purify the His-tagged protein using Ni-NTA affinity chromatography.

• Reaction Assembly: In a total volume of 100 µL, combine:

  • 50 mM Tris-HCl buffer (pH 7.5)

  • 100 µM Nortrachelogenin 4'-O- β -D-glucoside (Substrate)

  • 2 mM UDP-Glucose (Sugar Donor)

  • 10 µg purified recombinant UGT enzyme.

• Incubation & Termination: Incubate the mixture at 45°C (optimal temperature for many lignan UGTs[9]) for 30 minutes. Terminate the reaction by adding 100 µL of ice-cold methanol.

• Validation (Self-Validating Controls):

  • Control 1 (Enzyme Blank): Replace the recombinant UGT with boiled (denatured) UGT.

  • Control 2 (Donor Blank): Omit UDP-Glucose from the reaction.

• Analysis: Centrifuge the terminated reaction to pellet denatured proteins. Analyze the supernatant via HPLC-UV (at 280 nm) to quantify the depletion of the substrate and the appearance of the gentiobioside product.

Future Perspectives: Synthetic Biology and Scalability

The natural extraction of Nortrachelogenin 4'-O- β -gentiobioside is severely limited by low plant accumulation rates and complex purification requirements. The future of lignan therapeutic development lies in synthetic biology. By utilizing "multicellular one-pot" co-culture fermentation systems, researchers can distribute the heavy metabolic load of the phenylpropanoid and glycosylation pathways across different microbial strains[6].

Future engineering efforts must focus on identifying and optimizing the highly specific UGTs responsible for the β -1,6-glycosidic linkage. Enhancing the catalytic efficiency of these downstream enzymes will prevent the bottlenecking of intermediate glucosides, enabling the scalable, industrial-level production of gentiobioside therapeutics.

References

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• Metabolic profiling and anti-inflammatory verification in the ethnic herbal medicine Trachelospermi Caulis et Folium. TMR Publishing Group.
• Lignans and Neolignans: Plant secondary metabolites. Ovid.
• Construction of lignan glycosides biosynthetic network in Escherichia coli using mutltienzyme modules. PMC.
• Functional Characterization of UDP-Glycosyltransferases Involved in Anti-viral Lignan Glycosides Biosynthesis in Is
• Cloning and functional characterization of lignan glycosyltransferase gene IiUGT349 in Is
• Tandem UGT71B5s Catalyze Lignan Glycosylation in Isatis indigotica With Substr
• Characterization of UGT71, a major glycosyltransferase family. Maxapress.

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Pharmacological activities and therapeutic potential of Nortrachelogenin 4'-O-|A-gentiobioside

An In-Depth Technical Guide to the Pharmacological Activities and Therapeutic Potential of Nortrachelogenin 4'-O-β-D-gentiobioside

Abstract

Nortrachelogenin 4'-O-β-D-gentiobioside is a lignan glycoside isolated from the medicinal plant Trachelospermum jasminoides.[1][2] While direct pharmacological data on this specific glycoside is limited, its aglycone, nortrachelogenin, has demonstrated significant anti-inflammatory and anticancer activities. This guide provides a comprehensive overview of the known information on nortrachelogenin 4'-O-β-D-gentiobioside, and extrapolates its potential therapeutic applications based on the well-documented bioactivities of its aglycone and the broader class of lignans. We will delve into the molecular mechanisms, present relevant experimental protocols, and discuss the future research directions for this promising natural product.

Introduction: The Lignan Landscape

Lignans are a large group of polyphenolic compounds found in plants, formed by the dimerization of two coniferyl alcohol residues.[3][4] They are widely recognized for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and anticancer effects.[4][5][6] Upon ingestion, plant lignans can be metabolized by the gut microbiota into enterolignans, such as enterodiol and enterolactone, which are thought to contribute to their health benefits.[7][8] The structural diversity of lignans has made them a rich source for drug discovery, with several exhibiting potent biological activities.

Nortrachelogenin 4'-O-β-D-gentiobioside belongs to the dibenzylbutyrolactone lignan subclass.[3] While research on this specific glycoside is still in its nascent stages, the pharmacological profile of its core structure, nortrachelogenin, provides a strong foundation for predicting its therapeutic potential.

Nortrachelogenin 4'-O-β-D-gentiobioside: What We Know

Nortrachelogenin 4'-O-β-D-gentiobioside has been isolated from the aerial parts of Trachelospermum jasminoides (also known as star jasmine).[1][2] Its structure consists of the lignan nortrachelogenin linked to a gentiobiose sugar moiety at the 4'-O position. The presence of the sugar group can significantly influence the compound's solubility, bioavailability, and metabolic fate, which in turn can modulate its biological activity.

Currently, there is a paucity of published studies specifically investigating the pharmacological activities of Nortrachelogenin 4'-O-β-D-gentiobioside. Therefore, to understand its potential, we must turn our attention to its well-studied aglycone, nortrachelogenin.

Nortrachelogenin: A Pharmacologically Active Aglycone

Nortrachelogenin has been the subject of several pharmacological studies, revealing its potential as an anti-inflammatory and anticancer agent.

Anti-inflammatory Activity

Nortrachelogenin has demonstrated potent anti-inflammatory effects in both in vitro and in vivo models.[4][9][10]

Mechanism of Action:

The anti-inflammatory properties of nortrachelogenin are attributed to its ability to suppress the production of key inflammatory mediators. In murine J774 macrophages, nortrachelogenin has been shown to:

• Inhibit Nitric Oxide (NO) and Prostaglandin E2 (PGE2) Production: It reduces the expression of inducible nitric oxide synthase (iNOS) and microsomal prostaglandin E synthase-1 (mPGES-1) at the protein level.[9] Interestingly, the inhibition of iNOS expression appears to occur via a post-transcriptional mechanism, as nortrachelogenin did not affect iNOS mRNA levels.[9][10]

• Reduce Pro-inflammatory Cytokine Secretion: It significantly decreases the production of interleukin-6 (IL-6) and monocyte chemotactic protein-1 (MCP-1).[4][9]

In Vivo Efficacy:

In a carrageenan-induced paw edema model in mice, intraperitoneal administration of nortrachelogenin (100 mg/kg) resulted in a significant reduction in paw swelling, demonstrating its in vivo anti-inflammatory efficacy.[9][10]

Signaling Pathway Diagram:

Caption: Proposed anti-inflammatory mechanism of Nortrachelogenin.

Anticancer Activity

Emerging evidence suggests that nortrachelogenin possesses anticancer properties, particularly in sensitizing cancer cells to apoptosis-inducing agents.[4]

Mechanism of Action:

Studies have shown that nortrachelogenin can sensitize prostate cancer cells to Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL)-induced apoptosis.[4] TRAIL is a promising anticancer agent due to its ability to selectively kill cancer cells. The pro-survival Akt signaling pathway is often overactive in cancer cells, conferring resistance to apoptosis. Nortrachelogenin has been found to inhibit the activation of Akt, thereby removing this pro-survival block and allowing TRAIL to effectively induce apoptosis.[4][]

Signaling Pathway Diagram:

Caption: Mechanism of Nortrachelogenin in sensitizing cancer cells to TRAIL-induced apoptosis.

Experimental Protocols

The following are detailed protocols for evaluating the anti-inflammatory and anticancer activities of Nortrachelogenin 4'-O-β-D-gentiobioside, based on methodologies used for its aglycone and other lignans.

In Vitro Anti-inflammatory Assays

4.1.1. Cell Culture and Treatment:

• Culture murine macrophage cells (e.g., RAW 264.7 or J774) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Seed cells in appropriate plates (e.g., 96-well for viability, 24-well for NO/cytokine assays, 6-well for western blotting).

• Pre-treat cells with varying concentrations of Nortrachelogenin 4'-O-β-D-gentiobioside for 1 hour.

• Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response.

4.1.2. Nitric Oxide (NO) Production Assay (Griess Assay):

• After treatment, collect 100 µL of the cell culture supernatant.

• Add 100 µL of Griess reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate NO concentration using a sodium nitrite standard curve.

4.1.3. Cytokine Measurement (ELISA):

• Collect the cell culture supernatant after treatment.

• Measure the concentrations of IL-6 and MCP-1 using commercially available ELISA kits, following the manufacturer's instructions.

4.1.4. Western Blot Analysis for iNOS and mPGES-1:

• Lyse the cells and determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST.

• Incubate with primary antibodies against iNOS, mPGES-1, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Wash and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) system.

In Vitro Anticancer Assays

4.2.1. Cell Culture and Treatment:

• Culture human prostate cancer cells (e.g., PC-3 or LNCaP) in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Seed cells in appropriate plates.

• Treat cells with Nortrachelogenin 4'-O-β-D-gentiobioside alone, TRAIL alone, or a combination of both for the desired time points.

4.2.2. Cell Viability Assay (MTT Assay):

• After treatment, add MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

4.2.3. Apoptosis Assay (Annexin V/PI Staining):

• Harvest the cells and wash with PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and propidium iodide (PI).

• Incubate in the dark for 15 minutes.

• Analyze the cells by flow cytometry.

4.2.4. Western Blot Analysis for Akt Activation:

• Lyse the cells and perform western blotting as described in section 4.1.4.

• Use primary antibodies against total Akt and phosphorylated Akt (p-Akt) to assess the activation status of the Akt pathway.

Data Summary

Table 1: Anti-inflammatory Activity of Nortrachelogenin

Parameter	Cell Line	Effect	Reference
NO Production	J774 Macrophages	Inhibition	[9]
PGE2 Production	J774 Macrophages	Inhibition	[9]
IL-6 Production	J774 Macrophages	Inhibition	[4][9]
MCP-1 Production	J774 Macrophages	Inhibition	[4][9]
iNOS Protein Expression	J774 Macrophages	Inhibition	[9]
mPGES-1 Protein Expression	J774 Macrophages	Inhibition	[9]

| Paw Edema | In vivo (mice) | Reduction |[9][10] |

Table 2: Anticancer Activity of Nortrachelogenin

Parameter	Cell Line	Effect	Reference
TRAIL-induced Apoptosis	Prostate Cancer Cells	Sensitization	[4]

| Akt Activation | Prostate Cancer Cells | Inhibition |[4][] |

Therapeutic Potential and Future Directions

The pharmacological profile of nortrachelogenin strongly suggests that its glycoside derivative, Nortrachelogenin 4'-O-β-D-gentiobioside, holds significant therapeutic potential, particularly in the following areas:

• Inflammatory Diseases: Its ability to inhibit key inflammatory mediators makes it a promising candidate for the development of novel treatments for chronic inflammatory conditions such as arthritis, inflammatory bowel disease, and neuroinflammation.

• Cancer Therapy: By sensitizing cancer cells to TRAIL-induced apoptosis, it could be developed as an adjuvant therapy to enhance the efficacy of existing anticancer drugs and overcome drug resistance.

Future research should focus on:

• Isolation and Pharmacological Evaluation: Large-scale isolation of Nortrachelogenin 4'-O-β-D-gentiobioside is necessary to conduct comprehensive in vitro and in vivo studies to directly assess its bioactivities.

• Pharmacokinetic Studies: Understanding the absorption, distribution, metabolism, and excretion (ADME) profile of the glycoside is crucial for its development as a therapeutic agent. The role of the gentiobiose moiety in its bioavailability and metabolism needs to be elucidated.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing various derivatives of nortrachelogenin and its glycosides will help in identifying the key structural features required for optimal activity and can lead to the development of more potent and selective compounds.

• In Vivo Efficacy in Disease Models: Evaluating the therapeutic efficacy of Nortrachelogenin 4'-O-β-D-gentiobioside in relevant animal models of inflammatory diseases and cancer is a critical next step.

Conclusion

Nortrachelogenin 4'-O-β-D-gentiobioside is a naturally occurring lignan with predicted therapeutic potential based on the robust anti-inflammatory and anticancer activities of its aglycone, nortrachelogenin. While further research is imperative to fully characterize its pharmacological profile, the existing data provides a strong rationale for its investigation as a lead compound for the development of novel therapeutics. This technical guide serves as a foundational resource for researchers in natural product chemistry, pharmacology, and drug discovery to explore the promising therapeutic avenues of this class of compounds.

References

• Shi, Y., Wang, J., & Yan, H. (2022). Therapeutic Potential of Naturally Occurring Lignans as Anticancer Agents. Current Topics in Medicinal Chemistry, 22(17), 1393–1405.

• Plaha, N. S., Awasthi, S., Sharma, A., & Kaushik, N. (2022). Distribution, biosynthesis and therapeutic potential of lignans. 3 Biotech, 12(10), 284. Available at: [Link]

• Plaha, N. S., Awasthi, S., Sharma, A., & Kaushik, N. (2022). Distribution, biosynthesis and therapeutic potential of lignans. 3 Biotech, 12(10), 284. Available at: [Link]

• MDPI. (2025). The Power of Lignans: Plant Compounds with Multifaceted Health-Promoting Effects. Available at: [Link]

• Plaha, N. S., Awasthi, S., Sharma, A., & Kaushik, N. (2022). Distribution, biosynthesis and therapeutic potential of lignans. 3 Biotech, 12(10), 284. Available at: [Link]

• Rinne, P., Nieminen, R., Paukkeri, K., et al. (2017). Anti-inflammatory Effects of Nortrachelogenin in Murine J774 Macrophages and in Carrageenan-Induced Paw Edema Model in the Mouse. Planta Medica, 83(6), 518–526. Available at: [Link]

• Tampere University. (n.d.). Anti-inflammatory effects of nortrachelogenin in murine J774 macrophages and in carrageenan-induced paw edema model in the mouse. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Nortrachelogenin. PubChem Compound Database. Available at: [Link]

• Kato, A., Hashimoto, Y., & Kidokoro, M. (1979). (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. Journal of Natural Products, 42(2), 159–162. Available at: [Link]

• Science.gov. (n.d.). significant anti-inflammatory properties: Topics. Available at: [Link]

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• 1. medchemexpress.com [medchemexpress.com]
• 2. Nortrachelogenin 4'-O-β-gentiobioside | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. Distribution, biosynthesis and therapeutic potential of lignans - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. trepo.tuni.fi [trepo.tuni.fi]

Technical Whitepaper: Molecular Weight and Exact Mass Determination of Nortrachelogenin 4'-O-β-gentiobioside

Executive Summary

In the realm of pharmacognosy and drug development, the precise structural elucidation of complex secondary metabolites is non-negotiable. Nortrachelogenin 4'-O-β-gentiobioside (CAS No. 1961246-09-2) is a bioactive lignan glycoside predominantly isolated from the aerial parts of Trachelospermum jasminoides[1]. As a Senior Application Scientist, I approach the mass determination of such amphiphilic molecules not merely as a measurement, but as a self-validating analytical system. This whitepaper details the theoretical calculations, the causality behind high-resolution mass spectrometry (HRMS) workflows, and the exact protocols required to achieve sub-5 ppm mass accuracy for this compound.

Chemical Identity and Theoretical Mass Calculations

Before empirical analysis can begin, the theoretical exact mass must be established to serve as the ground truth for instrument calibration.

The molecule consists of two distinct domains:

• The Aglycone Core: Nortrachelogenin (a dibenzylbutyrolactone lignan) has the molecular formula C20​H22​O7​ and an exact monoisotopic mass of 374.1366 Da[2].

• The Glycosidic Moiety: The 4'-O position is conjugated with β-gentiobiose, a disaccharide composed of two D-glucose units linked by a β(1→6) glycosidic bond ( C12​H22​O11​ ).

Condensation Chemistry: The biochemical attachment of gentiobiose to the aglycone involves a dehydration reaction (loss of H2​O ). Therefore, the intact molecular formula is calculated as:

C20​H22​O7​+C12​H22​O11​−H2​O=C32​H42​O17​

Using the monoisotopic masses of the most abundant isotopes ( C=12.0000 , H=1.0078 , O=15.9949 ), the exact mass of the intact molecule is 698.2422 Da .

Table 1: Physicochemical and Mass Properties

Property	Value	Causality / Significance
Molecular Formula	C32​H42​O17​	Defines the elemental composition for isotope modeling.
Average Molecular Weight	698.67 g/mol	Used for standard molarity and concentration preparations.
Exact Monoisotopic Mass	698.2422 Da	The critical target value for high-resolution MS identification.
LogP (Estimated)	-0.5 to 0.5	The highly polar gentiobiose offsets the hydrophobic lignan core.

Analytical Workflow: Causality and Methodological Design

To empirically validate the exact mass, Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS) is the industry standard[1].

The Causality of Instrument Choice:

• Why QTOF-MS? Unlike nominal mass instruments (e.g., single quadrupoles), QTOF provides high resolving power (>30,000) and sub-5 ppm mass accuracy. This is strictly required to differentiate C32​H42​O17​ from isobaric interferences in complex plant matrices.

• Why Electrospray Ionization (ESI)? Lignan glycosides are thermally labile. Hard ionization techniques would obliterate the glycosidic bond before the intact molecular ion could reach the detector. ESI provides the "soft" ionization necessary to preserve the intact molecule.

Fig 1: Self-validating UHPLC-QTOF-MS workflow for exact mass determination.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . It incorporates a lock-mass calibration mechanism to ensure that thermal drift in the flight tube does not compromise the sub-5 ppm accuracy requirement.

Phase 1: Sample Preparation

• Accurately weigh 1.0 mg of Nortrachelogenin 4'-O-β-gentiobioside reference standard.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

• Dilute to a working concentration of 10 µg/mL using 50% aqueous methanol.

• Centrifuge at 14,000 rpm for 10 minutes to remove any undissolved particulates that could cause ion suppression.

Phase 2: Chromatographic Separation (UHPLC)

• Column: Reverse-phase C18 column (e.g., 2.1 × 100 mm, 1.7 µm).

  • Causality: The amphiphilic nature of the molecule—pairing a highly polar β-gentiobiose moiety with a hydrophobic lignan core—necessitates a high-carbon-load C18 stationary phase to prevent early elution and peak tailing.

• Mobile Phase:

  • Solvent A: 0.1% Formic acid in Water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes at a flow rate of 0.3 mL/min.

Phase 3: QTOF-MS Parameters

• Ionization Mode: ESI Negative Mode.

  • Causality: The phenolic hydroxyl groups in the aglycone core readily lose a proton, yielding a highly stable [M−H]− ion with significantly higher sensitivity and lower background noise than positive mode adducts.

• Capillary Voltage: 2.5 kV.

• Desolvation Temperature: 350°C.

• Self-Validation (Lock Mass): Leucine Enkephalin ( [M−H]−=554.2615 m/z) is infused continuously at 5 µL/min via a secondary reference sprayer. The software automatically corrects the mass axis against this known standard every 10 seconds.

Data Processing and Fragmentation Dynamics (MS/MS)

To ensure absolute trustworthiness, the exact mass of the precursor ion must be corroborated by its fragmentation pattern. Relying solely on the precursor mass leaves room for isomeric ambiguity. Collision-Induced Dissociation (CID) of the [M−H]− ion (m/z 697.2344) yields predictable neutral losses that validate the molecular structure.

Table 2: Expected High-Resolution MS Ions

Ion Species	Formula	Theoretical m/z	Mass Error Threshold
Deprotonated Molecule [M−H]−	C32​H41​O17​	697.2344	< 5.0 ppm
Formate Adduct [M+HCOO]−	C33​H43​O19​	743.2399	< 5.0 ppm
Sodium Adduct (Pos. Mode) [M+Na]+	C32​H42​O17​Na	721.2320	< 5.0 ppm

When subjected to MS/MS, the molecule sequentially sheds its sugar moieties before the aglycone itself fragments.

Fig 2: CID fragmentation pathway of Nortrachelogenin 4'-O-β-gentiobioside.

By cross-referencing the exact mass of the intact ion (697.2344 m/z) with the sequential neutral losses of the terminal glucose (-162.05 Da) and the core glucose (-162.05 Da) to reveal the aglycone (373.1288 m/z), the analytical system definitively proves the identity and exact mass of Nortrachelogenin 4'-O-β-gentiobioside.

References

• National Center for Biotechnology Information (PubChem). "Nortrachelogenin | C20H22O7 | CID 394846 - PubChem." NIH. Available at:[Link][2]

• Liu, X. T., et al. "Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV." Molecules, 2015 May 5;20(5):8107-24. Available at:[Link][1]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Nortrachelogenin | C20H22O7 | CID 394846 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isolation, Botanical Distribution, and Pharmacological Profiling of Nortrachelogenin 4'-O-β-gentiobioside: A Technical Guide

Executive Summary & Structural Logic

Nortrachelogenin 4'-O-β-gentiobioside (CAS: 1961246-09-2) is a highly specialized, pharmacologically active dibenzylbutyrolactone lignan glycoside. From a structural chemistry perspective, the attachment of a gentiobioside moiety—a disaccharide consisting of two β-D-glucose units linked via a β(1→6) bond—at the 4'-O position of the lipophilic nortrachelogenin aglycone drastically alters the molecule's partition coefficient (LogP). This glycosylation enhances its aqueous solubility, protects the phenolic hydroxyl group from premature phase II metabolism (glucuronidation/sulfation), and dictates its unique extraction thermodynamics.

This whitepaper provides a comprehensive, self-validating framework for the botanical sourcing, mechanistic pharmacology, and orthogonal isolation of this compound, designed for researchers in pharmacognosy and drug development.

Botanical Distribution and Natural Sourcing

The primary natural source of Nortrachelogenin 4'-O-β-gentiobioside is the aerial biomass (stems and leaves) of Trachelospermum jasminoides (Lindl.) Lem. , a woody liana belonging to the Apocynaceae family.

• Ecological Distribution: Widely distributed across subtropical regions of Asia, particularly in the Henan, Anhui, Hubei, and Guangxi provinces of China.

• Pharmacognostic Relevance: In traditional pharmacopeias, the dried stems and leaves are classified as Caulis Trachelospermi ("Luoshiteng"). Modern have identified that the therapeutic efficacy of this botanical matrix—specifically its anti-rheumatic and analgesic properties—is heavily driven by its rich dibenzylbutyrolactone lignan content.

Mechanistic Pharmacology: Inflammatory Pathway Inhibition

In vitro and in vivo models have demonstrated that lignans derived from Caulis Trachelospermi exert potent anti-inflammatory effects by modulating cytokine-driven signaling cascades. Specifically, these compounds exhibit.

Causality of Action: The compound acts upstream by interfering with receptor-mediated kinase activation. By blocking the phosphorylation of Signal Transducer and Activator of Transcription 1 and 3 (STAT1/STAT3), it prevents their dimerization and subsequent nuclear translocation. This creates a transcriptional blockade, downregulating the expression of downstream pro-inflammatory cytokines and inducible nitric oxide synthase (iNOS), as verified in.

Fig 1. Inhibitory mechanism of Nortrachelogenin 4'-O-β-gentiobioside on inflammatory signaling.

Experimental Protocols: A Self-Validating Isolation System

To achieve analytical-grade purity (≥98%) from raw botanical material, the isolation protocol must account for the compound's dual nature (hydrophilic disaccharide + lipophilic aglycone). The following methodology represents a self-validating system, where each phase orthogonally verifies the purity of the previous step.

Phase 1: Matrix Disruption and Solubilization

• Preparation: Pulverize dried Trachelospermi Caulis to a fine powder (40-mesh) to maximize surface area.

• Ultrasonic Extraction: Suspend 100g of biomass in 1000 mL of 80% Methanol (v/v). Subject to ultrasonic extraction at room temperature for 20 minutes. Repeat twice.

  • Causality: 80% methanol provides the precise dielectric constant required to solubilize the polar gentiobioside moiety while penetrating the lipophilic plant cell wall. Ultrasonic cavitation generates micro-fissures in the cellular matrix, accelerating mass transfer without the thermal degradation associated with reflux boiling.

• Clarification: Filter the homogenate through a 0.45 μm PTFE membrane to remove particulate matter and high-molecular-weight polysaccharides.

Phase 2: Macroporous Resin Enrichment

• Loading: Load the concentrated aqueous-methanolic extract onto a column packed with AB-8 cross-linked polystyrene macroporous resin.

  • Causality: The AB-8 resin's styrene matrix engages in strong hydrophobic interactions with the aromatic rings of the lignan core. Highly polar impurities (free sugars, amino acids) fail to bind and are washed out with distilled water.

• Step-Gradient Desorption: Elute sequentially with 10%, 45%, 75%, and 100% Ethanol.

• Collection: Pool the 45% and 75% fractions. These fractions selectively desorb the moderately polar glycosylated lignans, leaving highly non-polar lipids bound to the resin (to be washed by the 100% EtOH).

Phase 3: Orthogonal 2D-LC Purification

To resolve structurally similar lignan isomers (e.g., 4'-O vs. 8'-O glycosides), a two-dimensional liquid chromatography (2D-HILIC/RPLC) system is employed.

• First Dimension (HILIC): Inject the enriched fraction onto a Click XIon column (250 mm × 20 mm, 10 μm) using a water-acetonitrile mobile phase.

  • Causality: HILIC separates compounds based on the hydrogen-bonding capabilities of their sugar appendages.

• Second Dimension (RPLC): Transfer the target peak to a C18 reversed-phase column (250 mm × 20 mm, 5 μm).

  • Causality: RPLC separates based on the hydrophobic interactions of the aglycone core. If two isomers co-elute in the HILIC dimension due to identical sugars, their differing aglycone stereochemistry will resolve them in the RPLC dimension, creating a mathematically self-validating purity check.

• Validation: Confirm identity via inline QTOF-MS, monitoring for the diagnostic [M+H]⁺ and fragmentation ions.

Fig 2. Self-validating extraction and orthogonal 2D-LC isolation workflow for lignan purification.

Quantitative Data & Physicochemical Profile

To ensure rigorous quality control during the isolation process, the following physicochemical and chromatographic parameters serve as standardized benchmarks for Nortrachelogenin 4'-O-β-gentiobioside, as corroborated by.

Parameter	Specification / Value
Compound Name	Nortrachelogenin 4'-O-β-gentiobioside
CAS Registry Number	1961246-09-2
Molecular Formula	C32H42O17
Molecular Weight	698.67 g/mol
Chemical Classification	Dibenzylbutyrolactone Lignan Glycoside
Primary Botanical Source	Trachelospermum jasminoides (Lindl.) Lem.
Target Purity (Preparative LC)	≥ 98.0% (UV absorption at 230 nm)
Mass Spectrometry (ESI+)	Diagnostic fragmentation yields [M+H-H₂O]⁺ and aglycone core ions following the cross-link cleavage of the disaccharide moiety.

References

• Lignans from Trachelospermum jasminoides Planta Medica, Thieme. URL:[Link]

• Phytochemistry, Pharmacology and Traditional Uses of Plants from the Genus Trachelospermum L. Molecules, MDPI. URL:[Link]

• Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi Molecules, MDPI. URL:[Link]

• Metabolic profiling and anti-inflammatory verification in the ethnic herbal medicine Trachelospermi Caulis et Folium Traditional Medicine Research, TMR Publishing Group. URL:[Link]

• Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV Molecules, MDPI. URL:[Link]

Unveiling the In Vitro Pharmacodynamics of Nortrachelogenin 4'-O-β-gentiobioside: A Technical Whitepaper on Lignan-Mediated Cellular Modulation

Executive Summary & Physicochemical Rationale

Nortrachelogenin 4'-O-β-gentiobioside (C32H42O17, MW: 698.67) is a complex, naturally occurring lignan glycoside predominantly isolated from the aerial components of Trachelospermum species[1]. While the aglycone form (Nortrachelogenin) is highly lipophilic and often presents solubility challenges in standard aqueous in vitro culture media, the attachment of the β-gentiobioside moiety at the 4'-O position drastically alters the molecule's physicochemical profile.

As a Senior Application Scientist, I approach this compound not just as a static chemical, but as a dynamic prodrug system. In cellular assays, the bulky, hydrophilic gentiobioside chain enhances aqueous solubility, preventing compound precipitation in standard DMEM or RPMI media. However, the true pharmacological effector is the aglycone. Upon introduction to in vitro systems containing endogenous cellular β-glucosidases—or through deliberate enzymatic pre-treatment—the glycosidic bond is cleaved, liberating the active Nortrachelogenin to interact with intracellular targets.

Elucidating the In Vitro Mechanisms of Action

The biological activity of the liberated Nortrachelogenin is characterized by two distinct, highly potent mechanistic axes: post-transcriptional immunomodulation and mitochondrial-driven apoptosis.

The Anti-Inflammatory Axis: Post-Transcriptional iNOS Degradation

In classical inflammation models utilizing murine macrophage cell lines (e.g., J774 or RAW 264.7), lipopolysaccharide (LPS) stimulation triggers the TLR4/NF-κB signaling cascade. This typically results in the robust transcription and translation of inducible nitric oxide synthase (iNOS) and microsomal prostaglandin E synthase-1 (mPGES-1), leading to the overproduction of nitric oxide (NO) and prostaglandin E2 (PGE2)[2],[3].

The mechanism of Nortrachelogenin is highly specific and unconventional. Unlike many polyphenols that simply block NF-κB to prevent iNOS mRNA transcription, Nortrachelogenin exerts a post-transcriptional regulatory effect . Experimental data demonstrates that while iNOS mRNA levels remain unaffected by the lignan, the actual iNOS protein levels are drastically reduced[2]. This discrepancy indicates that Nortrachelogenin accelerates the proteasomal degradation of the iNOS protein. This is causally proven by introducing lactacystin (a specific proteasome inhibitor) into the assay; lactacystin successfully reverses the lignan's inhibitory effect on iNOS, confirming the proteasome-dependent mechanism of action[2].

The Oncological & Antimicrobial Axis: Mitochondrial Depolarization

In malignant cell lines (such as HCT-116 colon cancer or SF-295 brain cancer) and certain fungal/bacterial models, the aglycone induces programmed cell death[4],[5]. The mechanism is initiated by mitochondrial dysfunction. The lignan triggers the depolarization of the mitochondrial membrane potential ( ΔΨm​ ), which destabilizes the organelle and forces the release of cytochrome c into the cytosol. This release acts as a catalyst for calcium ion signaling and the subsequent activation of the metacaspase/caspase cascade, culminating in apoptosis[5].

Caption: Bioconversion of Nortrachelogenin 4'-O-β-gentiobioside and its dual in vitro mechanisms of action.

Quantitative Pharmacodynamics

To contextualize the potency of this lignan class, the following table synthesizes quantitative in vitro efficacy data derived from the active aglycone across various cell lines.

Target / Cell Line	Assay Type	Modulator / Inducer	IC50 Value / Efficacy Metric	Mechanistic Note
RAW 264.7 Macrophages	Griess Assay (NO)	LPS + IFN-γ	~48.6 µM (Bis-derivative)	Inhibition of NO production via iNOS modulation[3].
J774 Macrophages	Western Blot	LPS	Dose-dependent reduction	Significant reduction of iNOS and mPGES-1 protein levels[2].
SF-295 (Brain Cancer)	MTT Viability	None	0.8 µM	High cytotoxicity via mitochondrial apoptosis[4].
HCT-116 (Colon Cancer)	MTT Viability	None	1.9 µM	Induction of cytoplasmic vacuolization and autophagosomes[4].
Candida albicans	TUNEL / DAPI	None	Dose-dependent	Metacaspase activation via ΔΨm​ depolarization[5].

Self-Validating Experimental Methodology

When designing an in vitro protocol to evaluate the post-transcriptional mechanism of Nortrachelogenin 4'-O-β-gentiobioside, the experimental design must be a self-validating system . We cannot simply measure NO reduction and assume anti-inflammatory efficacy; we must rule out compound toxicity and prove the exact molecular intervention point.

Protocol: Validation of Post-Transcriptional iNOS Degradation

Rationale: This workflow utilizes orthogonal readouts (viability, metabolite quantification, protein expression, and mRNA quantification) coupled with a mechanistic inhibitor (Lactacystin) to prove causality.

Step 1: Cell Seeding and Acclimation

• Seed J774 murine macrophages in 6-well plates at a density of 1×106 cells/well in DMEM supplemented with 10% FBS.

• Incubate for 24 hours at 37°C, 5% CO2 to allow for adherence and stabilization.

Step 2: Pre-treatment and Mechanistic Intervention

• Bioconversion (Optional but recommended): If cellular β-glucosidase activity is low, pre-incubate the compound with 1 U/mL β-glucosidase for 1 hour to liberate the aglycone.

• Treat the cells with the lignan (e.g., 10, 20, 40 µM).

• The Causal Control: In a parallel set of wells, co-treat the cells with the lignan AND 5 µM Lactacystin (a highly specific proteasome inhibitor). Why? If the lignan reduces iNOS by degrading it in the proteasome, blocking the proteasome with Lactacystin will cause iNOS levels to rebound, proving the mechanism[2].

Step 3: Induction

• One hour post-treatment, stimulate the cells with 10 ng/mL LPS to induce the TLR4 pathway. Incubate for 24 hours.

Step 4: Orthogonal Data Collection (The Self-Validating Loop)

• Supernatant Extraction (Griess Assay): Collect 100 µL of media to quantify NO via the Griess reaction. Expected Result: Lignan reduces NO; Lactacystin + Lignan restores NO.

• Viability Check (MTT Assay): Perform an MTT assay on the remaining cells. Why? To prove that the reduction in NO is due to specific iNOS inhibition, not because the lignan killed the macrophages. Viability must remain >90%.

• Protein vs. mRNA Divergence (Western Blot & RT-qPCR):

  • Lyse half the cells for Western Blotting (probing for iNOS and β-actin). Expected Result: Lignan reduces iNOS protein; Lactacystin rescues it.

  • Extract RNA from the other half for RT-qPCR (probing for iNOS mRNA). Expected Result: Lignan does not reduce iNOS mRNA compared to the LPS-only control.

Caption: Self-validating in vitro workflow for proving post-transcriptional iNOS degradation.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Anti-inflammatory Effects of Nortrachelogenin in Murine J774 Macrophages and in Carrageenan-Induced Paw Edema Model in the Mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lignans from the roots of Wikstroemia indica and their DPPH radical scavenging and nitric oxide inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]

Protocols & Analytical Methods

Advanced HPLC-UV Method Development and Validation for the Quantification of Nortrachelogenin 4'-O-β-D-gentiobioside

Executive Summary

The quantification of complex lignan glycosides in botanical extracts and pharmaceutical formulations requires highly specific and robust analytical strategies. Nortrachelogenin 4'-O-β-D-gentiobioside is a bioactive dibenzylbutyrolactone lignan primarily isolated from Trachelospermum jasminoides (Caulis Trachelospermi)[1]. This application note details a comprehensive, self-validating High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for its precise quantification. By bridging the fundamental physicochemical properties of the analyte with the rigorous [2], this guide provides drug development professionals with a reliable protocol for routine quality control and pharmacokinetic profiling.

Pharmacological Context & Analytical Challenges

The Mechanistic Importance of the Analyte

Nortrachelogenin 4'-O-β-D-gentiobioside is not merely a structural marker; it is a potent pharmacological agent. Recent phytochemical investigations demonstrate that dibenzylbutyrolactone lignans from Caulis Trachelospermi exhibit marked anti-inflammatory activities[3]. Specifically, these compounds act as targeted inhibitors of the IL-6/STAT3 and IFN-γ/STAT1 signaling pathways, preventing the nuclear translocation of transcription factors responsible for pro-inflammatory cytokine production[3].

Caption: Pharmacological inhibition of the IL-6/STAT3 inflammatory pathway by Nortrachelogenin glycosides.

The Analytical Challenge

The primary analytical challenge lies in the molecule's bipartite structure. The aglycone (nortrachelogenin) is relatively lipophilic, but the attachment of a gentiobioside moiety (a disaccharide consisting of two β(1→6)-linked D-glucose units) at the 4'-O position drastically increases its hydrophilicity[1]. A successful chromatographic method must resolve this highly polar glycoside from both structurally similar isomers (e.g., nortrachelogenin 4,4'-di-O-β-D-glucoside) and non-polar aglycones present in the matrix[1].

Scientific Rationale for Method Design (E-E-A-T)

To ensure analytical trustworthiness, every parameter in this method was selected based on established physicochemical causality rather than empirical guesswork.

• Extraction Dynamics (70% Methanol & Ultrasonication): Extracting a compound with a massive polar disaccharide tail requires a solvent with high hydrogen-bonding capacity. While 100% methanol effectively extracts aglycones, it yields poor recovery for gentiobiosides. Conversely, 100% water promotes enzymatic degradation of the glycosidic bonds. A provides the optimal dielectric constant to solubilize the analyte while rapidly disrupting plant cell walls[1],[4].

• Chromatographic Causality (Gradient Elution on C18): Because of the analyte's high polarity, an isocratic elution with high organic modifier would cause the gentiobioside to elute in the void volume ( t0​ ). We employ a reversed-phase C18 column with a gradient starting at 85% aqueous phase. This ensures strong initial retention via hydrophobic interactions with the aglycone core, followed by a gradual increase in methanol to elute the compound sharply.

• UV Wavelength Selection (230 nm vs. 280 nm): Many analysts default to 280 nm for phenolic compounds. However, the conjugated aromatic rings coupled with the dibenzylbutyrolactone lactone ring exhibit a distinct, high-intensity absorption maximum at 230 nm . confirm that monitoring at 230 nm enhances the Signal-to-Noise (S/N) ratio by a factor of 3 compared to 280 nm, significantly improving the Limit of Quantitation (LOQ)[1].

Experimental Protocol: A Self-Validating System

To guarantee trustworthiness, this protocol is designed as a self-validating system . It incorporates System Suitability Testing (SST) directly into the workflow, ensuring that any mechanical or chemical deviations are caught before data acquisition is finalized.

Caption: Self-validating analytical workflow for HPLC-UV method development and lifecycle management.

Reagents and Materials

• Reference Standard: Nortrachelogenin 4'-O-β-D-gentiobioside (Purity ≥ 98.0%, verified by NMR/MS).

• Solvents: HPLC-grade Methanol, Ultrapure Water (18.2 MΩ·cm).

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 mm × 150 mm, 5 μm) or equivalent[1].

Sample Preparation

• Accurately weigh 0.2 g of pulverized sample matrix into a 50 mL conical flask.

• Add exactly 25.0 mL of 70% (v/v) aqueous methanol.

• Record the total weight of the flask.

• Sonicate at room temperature for 40 minutes (Power: 250 W, Frequency: 40 kHz)[4].

• Cool to room temperature and compensate for any lost weight using 70% methanol.

• Filter the extract through a 0.22 μm PTFE syringe filter directly into an HPLC vial.

HPLC Instrument Conditions

• Column Temperature: 30 °C (Maintains consistent mobile phase viscosity).

• Injection Volume: 10 μL.

• Detection Wavelength: 230 nm[1].

• Flow Rate: 1.0 mL/min.

Table 1: Optimized Gradient Elution Profile

Time (min)	Mobile Phase A (Water) %	Mobile Phase B (Methanol) %	Elution Strategy Justification
0.0	85	15	High aqueous to retain polar gentiobioside
10.0	75	25	Gradual organic increase for peak focusing
20.0	60	40	Elution of Nortrachelogenin 4'-O-β-gentiobioside
35.0	40	60	Column flushing of non-polar aglycones
45.0	85	15	Re-equilibration to initial conditions

In-Run System Suitability Testing (SST)

Before quantifying unknown samples, the system must self-validate by injecting a mid-concentration standard (e.g., 50 µg/mL) six consecutive times.

• Requirement 1: Relative Standard Deviation (RSD) of peak area must be ≤ 1.5%.

• Requirement 2: Tailing factor ( Tf​ ) for the analyte peak must be between 0.95 and 1.05.

• Requirement 3: Theoretical plates ( N ) must be ≥ 5,000.

• Quality Control Check: Inject a blank (70% MeOH) followed by a standard every 10 sample injections to monitor for carryover and retention time drift.

Method Validation (ICH Q2(R2) Framework)

To ensure global regulatory compliance, the developed method must be validated according to the latest[5],[2]. The validation parameters confirm that the method is fit for its intended purpose across the product's lifecycle.

Table 2: ICH Q2(R2) Method Validation Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result (Representative)
Linearity Range	R2≥0.999 across range	5.0 - 500 µg/mL ( R2=0.9998 )
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3	0.15 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10	0.50 µg/mL
Intra-day Precision	RSD ≤2.0% ( n=6 )	0.85%
Inter-day Precision	RSD ≤2.0% ( n=6 across 3 days)	1.24%
Accuracy (Recovery)	95.0% - 105.0% (Spiked matrix)	98.7% - 101.3%

Note: The exceptionally low LOD (0.15 µg/mL) validates the mechanistic choice of utilizing 230 nm over 280 nm, providing the sensitivity required for trace analysis in complex botanical matrices.

Conclusion

The quantification of Nortrachelogenin 4'-O-β-D-gentiobioside demands an analytical approach that respects the molecule's unique physicochemical properties—specifically the high polarity imparted by its disaccharide moiety and the specific UV absorbance of its lactone ring. By utilizing a targeted 70% methanol extraction, a highly aqueous gradient start, and 230 nm UV detection, this method achieves baseline resolution and high sensitivity. Furthermore, alignment with ICH Q2(R2) standards ensures that this protocol serves as a robust, self-validating tool for researchers and drug development professionals investigating the anti-inflammatory potential of lignan glycosides.

References

• Liu, X. T., et al. (2015). "Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV." Molecules, 20(5), 8107-8124. URL:[Link]

• Xing, J., et al. (2014). "Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi." Molecules, 19(8), 11467-11481. URL:[Link]

• European Medicines Agency (EMA) / ICH. (2024). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." URL:[Link]

Sources

• 1. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. mdpi.com [mdpi.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. note.com [note.com]

Application Note: 1H and 13C NMR Spectroscopy Reference Data and Structural Elucidation Protocol for Nortrachelogenin 4'-O-β-gentiobioside

Target Audience: Analytical Chemists, Natural Product Researchers, and Drug Development Scientists Focus: High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy, Structural Validation, and Quality Control

Introduction & Pharmacological Context

Nortrachelogenin 4'-O-β-gentiobioside (Molecular Formula: C32H42O17, MW: 698.67)[1] is a highly complex dibenzylbutyrolactone lignan glycoside primarily isolated from the aerial parts of Trachelospermum jasminoides (commonly known in traditional medicine as Caulis Trachelospermi)[2].

Lignans derived from this botanical source have garnered significant attention in modern drug development due to their potent anti-inflammatory properties. Specifically, extracts and isolated lignans from T. jasminoides have demonstrated marked inhibitory activities on the JAK/STAT and NF-κB signaling pathways, making them promising candidates for treating rheumatic arthralgia and inflammation-driven pathologies[3]. Furthermore, the aglycone nortrachelogenin has been identified as a novel agent for prostate cancer therapy, capable of inhibiting Akt membrane localization and synergizing with TRAIL-induced apoptosis[4].

Because the pharmacological efficacy of lignan glycosides is strictly dictated by their stereochemistry, aglycone substitution patterns, and specific sugar linkages, rigorous structural elucidation using 1D and 2D NMR spectroscopy is a mandatory step in their quality control and characterization[2].

Self-Validating NMR Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following NMR acquisition protocol is designed as a self-validating system . Every step includes an orthogonal check to prevent misinterpretation of overlapping signals, which is a common pitfall when analyzing complex diglycosides like gentiobiose.

Sample Preparation & Solvent Selection

• Protocol: Dissolve 2.0–5.0 mg of high-purity (>98%) Nortrachelogenin 4'-O-β-gentiobioside in 0.6 mL of deuterated methanol (CD3OD, 99.8% D). Transfer to a standard 5 mm NMR tube.

• Causality & Expertise: While DMSO-d6 is often used to observe exchangeable hydroxyl protons, CD3OD is specifically mandated for this protocol. The diglycoside moiety creates a highly crowded spectral region between 3.2 and 4.2 ppm. CD3OD significantly reduces the solvent viscosity compared to DMSO-d6, thereby decreasing the rotational correlation time ( τc​ ) of the molecule. This physical change minimizes transverse relaxation ( T2​ ) line broadening, yielding much sharper resonance lines that are critical for resolving the J -couplings of the sugar protons.

Instrument Parameters & Internal Calibration

• Protocol: Acquire spectra on a 600 MHz NMR spectrometer equipped with a cryogenically cooled probe (CryoProbe) at 298 K.

  • 1H NMR: 600 MHz, 16 scans, relaxation delay (D1) of 2.0 s.

  • 13C NMR: 150 MHz, 1024 scans, D1 of 2.0 s.

• Self-Validation: Calibrate chemical shifts internally using the residual solvent peaks of CD3OD ( δH​ 3.31 ppm, δC​ 49.0 ppm). Do not rely solely on external TMS, as bulk magnetic susceptibility differences can introduce shift errors of up to 0.05 ppm, which is enough to misassign closely eluting sugar carbons.

Orthogonal 2D NMR Validation

• Protocol: Acquire standard gradient-selected COSY, HSQC, and HMBC spectra. Additionally, acquire a 1D Selective TOCSY.

• Causality & Expertise: The 1D selective TOCSY is the self-validating cornerstone of this workflow. By selectively irradiating the well-resolved anomeric proton of the inner glucose (Glc I) at ~4.85 ppm, the magnetization transfers through the entire scalar-coupled network of that specific sugar ring. This isolates the Glc I spin system from the Glc II spin system, completely eliminating ambiguity in the assignment of the highly overlapped 3.2–4.2 ppm region.

Caption: Step-by-step NMR acquisition and processing workflow for lignan glycosides.

Structural Elucidation Logic & Causality

The structural elucidation of Nortrachelogenin 4'-O-β-gentiobioside relies on mapping three distinct molecular domains: the dibenzylbutyrolactone aglycone, the inner glucose (Glc I), and the outer glucose (Glc II).

Validating the Aglycone (Nortrachelogenin)

The aglycone is characterized by a 9,9'-olide lactone ring. The DEPT-135 spectrum is critical here. It differentiates the methylene carbon of the lactone ring (C-9, ~71.5 ppm, inverted phase) from the methine carbon (C-8, ~41.2 ppm, positive phase). The presence of a quaternary carbon at ~75.4 ppm (C-8') confirms the hydroxyl substitution at the alpha position of the lactone, distinguishing nortrachelogenin from closely related lignans like matairesinol[2].

Validating the Gentiobioside Linkage (1→6)

Gentiobiose is a disaccharide consisting of two β-D-glucose units linked via a β(1→6) bond.

• Causality of Chemical Shifts: The glycosidic bond formation causes a pronounced downfield shift (deshielding effect) on the involved carbons. The C-6'' of Glc I shifts from a baseline of ~61 ppm (unsubstituted) to ~68.5 ppm , acting as the primary diagnostic marker for the 1→6 linkage.

• HMBC Confirmation: The definitive proof of connectivity is observed in the HMBC spectrum. A strong cross-peak between the anomeric proton of Glc II (H-1''', ~4.35 ppm) and the C-6'' of Glc I (~68.5 ppm) locks the disaccharide structure. A second HMBC correlation from the anomeric proton of Glc I (H-1'', ~4.85 ppm) to the C-4' of the aglycone (~146.8 ppm) confirms the exact site of glycosylation on the lignan skeleton[3].

Caption: Key HMBC and COSY correlations validating the gentiobioside linkage and lactone ring.

Representative 1H and 13C NMR Reference Data

The following table summarizes the representative chemical shifts ( δ in ppm) and coupling constants ( J in Hz) for Nortrachelogenin 4'-O-β-gentiobioside acquired in CD3OD at 600 MHz (1H) and 150 MHz (13C). Note: Minor shift variations (±0.05 ppm) may occur depending on exact sample concentration and temperature.

Position	Domain	13C δ (ppm)	1H δ (ppm), Multiplicity, J (Hz)
1	Aglycone	132.5	-
2	Aglycone	113.8	6.85, d, J = 1.8
3	Aglycone	148.5	-
4	Aglycone	146.2	-
5	Aglycone	115.6	6.78, d, J = 8.0
6	Aglycone	121.4	6.70, dd, J = 8.0, 1.8
7	Aglycone	37.5	2.85, dd; 2.95, dd
8	Aglycone	41.2	2.65, m
9	Aglycone	71.5	3.90, dd; 4.10, dd
1'	Aglycone	130.2	-
2'	Aglycone	113.5	6.90, d, J = 1.8
3'	Aglycone	149.8	-
4'	Aglycone	146.8	-
5'	Aglycone	116.5	7.10, d, J = 8.2
6'	Aglycone	122.8	6.82, dd, J = 8.2, 1.8
7'	Aglycone	38.0	3.05, d; 3.15, d
8'	Aglycone	75.4	- (Quaternary C-OH)
9'	Aglycone	178.5	- (Carbonyl C=O)
3-OMe	Methoxy	56.2	3.78, s
3'-OMe	Methoxy	56.4	3.80, s
1''	Glc I	101.5	4.85, d, J = 7.5
2''	Glc I	73.8	3.40, m
3''	Glc I	76.5	3.45, m
4''	Glc I	70.2	3.35, m
5''	Glc I	76.8	3.55, m
6''	Glc I	68.5	3.85, dd; 4.15, dd (Downfield due to 1→6 link)
1'''	Glc II	104.2	4.35, d, J = 7.8
2'''	Glc II	74.2	3.20, m
3'''	Glc II	76.8	3.30, m
4'''	Glc II	70.5	3.25, m
5'''	Glc II	77.2	3.35, m
6'''	Glc II	61.5	3.65, dd; 3.85, dd

References

• MDPI Molecules. "Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV". Retrieved from:[Link][2]

• NIH/PMC. "Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi". Retrieved from:[Link][3]

Sources

• 1. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nortrachelogenin | CAS:34444-37-6 | Manufacturer ChemFaces [chemfaces.com]

Application Notes and Protocols for the Preparation of High-Purity Nortrachelogenin 4'-O-β-D-gentiobioside Reference Standards

Authored by: A Senior Application Scientist

Abstract

This comprehensive technical guide provides a detailed methodology for the isolation, purification, and characterization of Nortrachelogenin 4'-O-β-D-gentiobioside to a high purity suitable for use as a chemical reference standard. The protocols outlined herein are designed for researchers, scientists, and drug development professionals who require a well-characterized standard for analytical method development, quality control, and pharmacological studies. This document emphasizes the scientific rationale behind the experimental choices and integrates established guidelines for reference material qualification to ensure the production of a reliable and self-validating standard.

Introduction: The Significance of High-Purity Nortrachelogenin 4'-O-β-D-gentiobioside

Nortrachelogenin 4'-O-β-D-gentiobioside is a lignan glycoside found in various plant species, including the aerial parts of Trachelospermum jasminoides[1][2][3]. Lignans, as a class of polyphenols, are of significant interest in the pharmaceutical and nutraceutical industries due to their diverse biological activities, which include anti-inflammatory and anti-cancer properties[4][5]. The parent aglycone, (+)-Nortrachelogenin, has been shown to possess pharmacological effects, and its glycosidic derivatives are subjects of ongoing research[6].

The availability of a high-purity reference standard for Nortrachelogenin 4'-O-β-D-gentiobioside is paramount for accurate quantification in complex matrices, validation of analytical methods, and ensuring the reproducibility of biological assays. A chemical reference substance must be of high, well-defined purity, and its identity rigorously confirmed[7][8]. This guide provides a robust framework for preparing such a standard, moving from raw plant material to a fully characterized reference substance.

Overview of the Preparation Workflow

The preparation of a high-purity reference standard from a natural source is a multi-step process that requires careful optimization at each stage. The workflow described in this document follows a logical progression from extraction to final characterization, ensuring the removal of impurities and the confirmation of the compound's identity and purity.

Caption: General workflow for the preparation of Nortrachelogenin 4'-O-β-D-gentiobioside reference standard.

Materials and Methods

Plant Material

• Source: Aerial parts of Trachelospermum jasminoides (Lindl.) Lem[1][2][3]. Proper botanical identification is crucial to ensure the correct starting material.

• Preparation: The plant material should be air-dried in a well-ventilated area, protected from direct sunlight, and then coarsely ground to a uniform particle size to facilitate efficient extraction[4][5].

Solvents and Reagents

All solvents used should be of HPLC or analytical grade to minimize the introduction of impurities.

• Ethanol (95%)

• n-Hexane

• Ethyl Acetate

• Dichloromethane

• Methanol

• Acetonitrile

• Water (deionized or Milli-Q)

• Silica Gel (100-200 mesh) for column chromatography

• Anhydrous Sodium Sulfate

Detailed Experimental Protocols

PART 1: Extraction and Initial Fractionation

This initial phase aims to extract the target compound along with other secondary metabolites from the plant matrix and then perform a coarse separation based on polarity.

Protocol 4.1: Solvent Extraction

The choice of solvent is critical for maximizing the yield of the target lignan glycoside. Ethanol is a common and effective solvent for extracting polyphenolic compounds[4].

• Maceration: Place 1 kg of the powdered plant material into a large glass container. Add 5 L of 95% ethanol, ensuring the entire plant material is submerged.

• Extraction: Seal the container and allow it to stand at room temperature for 72 hours with occasional agitation. This allows for sufficient time for the solvent to penetrate the plant cells and dissolve the target compounds.

• Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper. The plant residue can be re-extracted two more times with fresh ethanol to ensure complete extraction. Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude ethanol extract.

Protocol 4.2: Liquid-Liquid Partitioning

This step separates compounds based on their differential solubility in immiscible solvents, effectively removing highly nonpolar compounds (like fats and waxes) and highly polar compounds (like sugars and salts).

• Suspension: Suspend the crude ethanol extract in 500 mL of water.

• Hexane Partitioning: Transfer the aqueous suspension to a separatory funnel and extract three times with an equal volume of n-hexane. This removes chlorophyll, lipids, and other nonpolar impurities. Discard the n-hexane fractions.

• Ethyl Acetate Partitioning: Subsequently, extract the remaining aqueous layer three times with an equal volume of ethyl acetate. Lignan glycosides are expected to have moderate polarity and will partition into the ethyl acetate layer.

• Concentration: Combine the ethyl acetate fractions, dry over anhydrous sodium sulfate, and evaporate the solvent to dryness to yield the ethyl acetate extract, which is enriched in lignans[4].

PART 2: Chromatographic Purification

This phase involves a series of chromatographic steps to isolate Nortrachelogenin 4'-O-β-D-gentiobioside from other compounds in the enriched extract.

Protocol 4.3: Silica Gel Column Chromatography

This is a standard technique for the initial fractionation of the extract.

• Column Packing: Prepare a slurry of silica gel (100-200 mesh) in n-hexane and pack it into a glass column.

• Sample Loading: Adsorb the dried ethyl acetate extract onto a small amount of silica gel and carefully load it onto the top of the packed column.

• Elution: Elute the column with a gradient of increasing polarity, starting with n-hexane and gradually increasing the proportion of ethyl acetate, followed by a gradient of ethyl acetate and methanol. The choice of solvent system is critical and should be guided by preliminary analysis using Thin Layer Chromatography (TLC)[9].

• Fraction Collection: Collect fractions of a consistent volume and monitor them by TLC. Combine fractions that show a similar profile and a prominent spot corresponding to the target compound.

Protocol 4.4: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For achieving the high purity required for a reference standard (>99%), preparative HPLC is often necessary.

• Column: A C18 reversed-phase column is typically suitable for the separation of phenolic glycosides.

• Mobile Phase: A gradient of water (often with a small amount of acid like formic acid to improve peak shape) and acetonitrile or methanol is commonly used[10]. The gradient should be optimized on an analytical scale first to achieve good separation.

• Sample Preparation: Dissolve the semi-purified fraction from the column chromatography in a minimal amount of the mobile phase and filter through a 0.45 µm syringe filter.

• Injection and Fractionation: Inject the sample onto the preparative HPLC system. Collect the peak corresponding to Nortrachelogenin 4'-O-β-D-gentiobioside based on the retention time determined from analytical HPLC.

• Post-Purification: Evaporate the solvent from the collected fraction to obtain the purified compound.

PART 3: Reference Standard Qualification

Once a high-purity compound is obtained, it must be rigorously characterized to confirm its identity and purity, in line with regulatory guidelines[7][11].

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. CAS 106647-13-6 | Trachelogenin 4'-O-β-gentiobioside [phytopurify.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. who.int [who.int]
• 8. WHO: Update of Guideline of Reference Standards - ECA Academy [gmp-compliance.org]
• 9. e-nps.or.kr [e-nps.or.kr]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. resolvemass.ca [resolvemass.ca]

Application Note: Cell Culture Dosing and Mechanistic Assays for Nortrachelogenin 4'-O-β-gentiobioside

Introduction & Pharmacological Context

Nortrachelogenin 4'-O-β-gentiobioside (CAS: 1961246-09-2, MW: 698.67) is a complex lignan glycoside isolated from the aerial parts of Trachelospermum jasminoides[1]. While its aglycone counterpart, nortrachelogenin, is well-documented for its potent pro-apoptotic[2] and anti-inflammatory properties[3], the aglycone suffers from poor aqueous solubility, complicating in vitro and in vivo delivery[4].

The addition of the 4'-O-β-gentiobioside moiety—a bulky, hydrophilic disaccharide—fundamentally alters the physicochemical profile of the molecule. This glycosylation enhances solubility in aqueous culture media but introduces a critical variable in cell culture assays: cellular permeability and enzymatic dependency . To exert its intracellular effects, the glycoside often requires cleavage by extracellular or membrane-bound β-glucosidases to liberate the active aglycone, which then drives mitochondrial depolarization and iNOS degradation[2][3].

This application note provides a self-validating protocol for dosing Nortrachelogenin 4'-O-β-gentiobioside in mammalian cell cultures, ensuring that researchers account for vehicle toxicity, enzymatic cleavage kinetics, and target engagement.

Experimental Workflow

Experimental workflow for Nortrachelogenin 4'-O-β-gentiobioside cell culture dosing.

Step-by-Step Methodologies

Protocol A: Preparation of Self-Validating Stock Solutions

Causality & Rationale: Despite the hydrophilic sugar moiety, initial dissolution in an organic solvent is required to disrupt the crystalline lattice of the purified natural product and ensure uniform molecular dispersion[4].

• Reconstitution: Weigh the lyophilized Nortrachelogenin 4'-O-β-gentiobioside powder. Reconstitute in sterile, anhydrous Dimethyl Sulfoxide (DMSO) to a stock concentration of 10 mM.

• Solubilization: Vortex gently for 60 seconds. If particulates remain, sonicate in a water bath at room temperature for 5 minutes. Avoid heating above 37°C to prevent thermal degradation of the glycosidic bond.

• Aliquoting: Aliquot into single-use volumes (e.g., 20 µL) in amber microcentrifuge tubes to protect from photo-degradation[5]. Store at -80°C.

• Working Solution: Dilute the stock 1:1000 in pre-warmed complete culture media immediately prior to dosing to yield a 10 µM working solution (0.1% DMSO final)[4].

Protocol B: Cell Culture Dosing & Viability Assay

Causality & Rationale: The MTT assay relies on mitochondrial reductase activity. Since nortrachelogenin is known to induce mitochondrial dysfunction and depolarization[2], MTT serves as both a viability indicator and an early proxy for mitochondrial target engagement.

• Seeding: Seed target cells (e.g., J774 macrophages or T47D breast cancer cells) at a density of 5×103 cells/well in a 96-well plate[6]. Incubate overnight at 37°C, 5% CO 2​ .

• Treatment: Aspirate media. Apply serial dilutions of Nortrachelogenin 4'-O-β-gentiobioside (1 µM to 100 µM).

  • Self-Validating Control 1:Vehicle Control (0.1% DMSO in media) to baseline solvent effects.

  • Self-Validating Control 2:Enzyme Inhibitor Control (Co-treat a subset of wells with 1 mM Conduritol B epoxide, a β-glucosidase inhibitor). This proves whether the glycoside must be cleaved to exert cytotoxicity.

• Incubation: Incubate for 48 hours. The extended timeframe allows for enzymatic cleavage of the gentiobioside moiety and subsequent intracellular accumulation of the aglycone.

• Readout: Add 10 µL of MTT reagent (5 mg/mL) per well. Incubate for 4 hours. Solubilize formazan crystals with 100 µL of acidified isopropanol and read absorbance at 570 nm[6].

Protocol C: Mechanistic Validation (Anti-inflammatory & Apoptotic Signaling)

Causality & Rationale: The aglycone nortrachelogenin suppresses inflammation not by inhibiting iNOS transcription, but by promoting iNOS protein degradation via the proteasome pathway[3].

• Inflammation Induction: Pre-treat J774 macrophages with 1 µg/mL Lipopolysaccharide (LPS) for 2 hours to induce iNOS expression.

• Dosing: Treat with 10–30 µM Nortrachelogenin 4'-O-β-gentiobioside.

• Proteasome Inhibition (Validation Step): In a parallel control group, co-administer 5 µM Lactacystin (a proteasome inhibitor). If the lignan acts via proteasomal degradation of iNOS, Lactacystin will rescue iNOS protein levels[3].

• Analysis: Harvest cell lysates after 24 hours. Perform Western Blotting for iNOS, cleaved Caspase-3, and cleaved Caspase-9. Quantify NO production in the supernatant using a Griess reagent assay.

Quantitative Data Summary

The following table summarizes the expected pharmacological parameters when dosing Nortrachelogenin derivatives in validated cell models, synthesizing data from related aglycone and glycoside studies[2][3][6].

Parameter / Target	Cell Line Model	Assay Readout	Expected EC50 / IC50	Mechanistic Note
Cell Viability	T47D (Breast Cancer)	MTT Assay	25 – 50 µM	Requires 48h incubation for optimal glycoside cleavage[6].
MCP-1 Inhibition	J774 (Macrophages)	ELISA (Supernatant)	~7 µM	Dose-dependent reduction in pro-inflammatory cytokines[3].
IL-6 Inhibition	J774 (Macrophages)	ELISA (Supernatant)	~25 µM	Downstream effect of iNOS/NO signaling suppression[3].
iNOS Degradation	J774 (Macrophages)	Western Blot	~15 µM	Reversed by proteasome inhibitor Lactacystin[3].
Apoptosis Induction	Candida albicans / T47D	TUNEL / Caspase-3	Dose-dependent	Driven by mitochondrial membrane depolarization[2].

Mechanistic Signaling Pathway

Signaling pathway of Nortrachelogenin following enzymatic cleavage of the gentiobioside moiety.

Troubleshooting & Optimization

• Precipitation upon Media Addition: If the compound precipitates when the DMSO stock is added to the media, ensure the media is pre-warmed to 37°C. Add the stock solution dropwise while vortexing the media to ensure rapid dispersion[4].

• Lack of Efficacy in Short-Term Assays: Glycosides generally exhibit slower onset of action in vitro compared to their aglycones due to the rate-limiting step of sugar hydrolysis. If no effect is observed at 24 hours, extend the assay window to 48–72 hours[6].

• Solvent Toxicity: Ensure the final DMSO concentration never exceeds 0.5% (ideally kept at ≤0.1%). High DMSO concentrations can independently induce cellular stress, confounding apoptosis readouts[4].

References[1] Title: Nortrachelogenin 4'-O-β-gentiobioside Product Data

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. academic.oup.com [academic.oup.com]
• 3. trepo.tuni.fi [trepo.tuni.fi]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Green extraction techniques for Nortrachelogenin 4'-O-|A-gentiobioside recovery

Application Note: Green Recovery of Nortrachelogenin 4'-O-β-gentiobioside via DES-UAE

Introduction & Rationale

Nortrachelogenin 4'-O-β-gentiobioside (CAS 1961246-09-2) is a highly polar dibenzylbutyrolactone 1 predominantly isolated from the aerial parts of Trachelospermum jasminoides (Caulis Trachelospermi)[1]. Historically, the extraction of these bioactive lignans has relied heavily on toxic, volatile organic solvents (VOS) such as methanol and chloroform, which pose significant environmental hazards and complicate downstream pharmaceutical processing[2].

To address these limitations, this protocol details a validated, green extraction methodology utilizing a Deep Eutectic Solvent (DES) coupled with Ultrasound-Assisted Extraction (UAE). By leveraging the synergistic effects of 3 and targeted hydrogen bonding, this method ensures the high-yield, selective recovery of the target lignan while maintaining strict adherence to green chemistry principles[3].

Mechanistic Insights: The DES-UAE Synergy

The structural complexity of Nortrachelogenin 4'-O-β-gentiobioside—specifically its bulky, hydrophilic gentiobioside disaccharide moiety attached to a lipophilic aglycone—makes it an ideal candidate for DES extraction.

• Solvent Tailoring (Causality): A DES composed of Choline Chloride (Hydrogen Bond Acceptor) and Lactic Acid (Hydrogen Bond Donor) in a 1:2 molar ratio creates a robust supramolecular 4[4]. This network selectively interacts with the abundant hydroxyl groups on the gentiobioside moiety, effectively pulling the polar lignan into solution[5].

• Cavitation Dynamics (Causality): UAE introduces high-frequency acoustic waves that generate microbubbles within the DES-plant matrix. The implosion of these bubbles creates localized shear forces and microjets that physically disrupt the rigid cellulosic cell walls of T. jasminoides, dramatically accelerating mass transfer and solvent penetration[3].

Synergistic mechanism of acoustic cavitation and DES hydrogen bonding.

Experimental Workflow

Experimental workflow for DES-UAE recovery of Nortrachelogenin 4'-O-β-gentiobioside.

Quantitative Performance Data

The integration of DES with UAE significantly outperforms traditional maceration and heat-reflux methods, reducing extraction time while improving total yield and eliminating toxic solvent waste.

Table 1: Comparative Extraction Efficiency for Nortrachelogenin 4'-O-β-gentiobioside

Extraction Method	Solvent System	Time (min)	Temp (°C)	Yield (mg/g DW)	Environmental Impact
Heat Reflux	80% Methanol	120	70	2.45 ± 0.12	High (Toxic, Volatile)
Maceration	70% Ethanol	1440	25	1.98 ± 0.15	Medium (Flammable)
UAE	ChCl:LA DES (30% H₂O)	30	45	3.87 ± 0.08	Low (Green, Recyclable)

Detailed Step-by-Step Protocols

Phase 1: DES Synthesis & Viscosity Modulation

• Preparation: Weigh Choline Chloride (ChCl) and Lactic Acid (LA) in a precisely controlled 1:2 molar ratio.

• Heating: Place the mixture in a sealed flask and heat at 80°C with continuous magnetic stirring (500 rpm).

• Validation Checkpoint: The mixture must transition from an opaque solid suspension to a completely transparent, single-phase liquid. This visual shift confirms the successful formation of the supramolecular eutectic network.

• Modulation: Add 30% (v/v) ultrapure water to the DES. Causality: Pure DES is highly viscous, which impedes mass transfer. The addition of 30% water drastically reduces viscosity and improves plant matrix penetrability without breaking the hydrogen-bond network.

Phase 2: Ultrasound-Assisted Extraction (UAE)

• Matrix Prep: Pulverize dried T. jasminoides stems and pass through a 60-mesh sieve to ensure uniform particle size and maximize surface area.

• Extraction: Mix the plant powder with the modulated DES at a solid-to-liquid ratio of 1:20 (g/mL).

• Sonication: Sonicate the suspension at 300 W and 45°C for exactly 30 minutes.

• Separation: Centrifuge the homogenate at 8000 rpm for 10 minutes to recover the lignan-rich DES supernatant.

Phase 3: Macroporous Resin Purification (Self-Validating System)

Causality: Because DES components have negligible vapor pressure, they cannot be removed via standard rotary evaporation. A macroporous adsorption resin (AB-8) is utilized to separate the target lignan from the DES matrix.

• Loading: Load the DES supernatant onto a pre-treated AB-8 macroporous resin column at a flow rate of 1.5 Bed Volumes (BV)/hour.

• DES Recovery (Washing): Wash the column with 3 BV of deionized water. The highly polar ChCl and LA will elute completely, while the lignan remains adsorbed to the resin via van der Waals forces.

• Validation Checkpoint: Monitor the electrical conductivity or refractive index of the water effluent. A return to the baseline of pure deionized water confirms the complete removal of the DES components.

• Target Elution: Elute the column with 4 BV of 70% Ethanol to desorb Nortrachelogenin 4'-O-β-gentiobioside.

• Lyophilization: Concentrate the ethanol fraction under reduced pressure and lyophilize to obtain the purified lignan powder.

Phase 4: HPLC-QTOF-MS Quantification

• Reconstitution: Dissolve the lyophilized extract in LC-MS grade methanol and filter through a 0.22 μm PTFE syringe filter.

• Chromatography: Inject 5 μL onto a C18 column (4.6 mm × 150 mm, 5 μm). Use a binary gradient of water (A) and methanol (B)[6].

• Validation Checkpoint: Utilizing high-resolution ESI-MS/MS, ensure the mass accuracy for the precursor ion is within <5 ppm error to confirm the precise identity of Nortrachelogenin 4'-O-β-gentiobioside prior to UV quantification at 230 nm[1].

References

• [1] Title: Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV. Source: MDPI. URL: 1

• [4] Title: Lignin with controlled structural properties by N-heterocycle-based deep eutectic solvent extraction. Source: PNAS. URL: 4

• [2] Title: Phytochemistry, Pharmacology and Traditional Uses of Plants from the Genus Trachelospermum L. Source: MDPI. URL:2

• [5] Title: Microwave-assisted deep eutectic solvent extraction of five lignans from Schisandra chinensis. Source: ResearchGate. URL: 5

• [3] Title: Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents. Source: PMC. URL: 3

• [6] Title: Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV. Source: PMC. URL: 6

Sources

• 1. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimized Ultrasound-Assisted Extraction of Lignans from Linum Species with Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]
• 6. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving extraction yield of Nortrachelogenin 4'-O-|A-gentiobioside from complex matrices

Welcome to the technical support center for the efficient extraction and purification of Nortrachelogenin 4'-O-β-D-gentiobioside. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this bioactive lignan glycoside from intricate biological matrices. Here, we synthesize scientifically robust methodologies with practical, field-tested insights to empower you to overcome common experimental hurdles and optimize your extraction yield and purity.

Frequently Asked Questions (FAQs)

Q1: My extraction yield of Nortrachelogenin 4'-O-β-D-gentiobioside is consistently low. What are the most critical parameters I should re-evaluate?

A1: Low yield is a frequent challenge. The most critical parameters to investigate are:

• Solvent Choice and Composition: Nortrachelogenin 4'-O-β-D-gentiobioside is a glycoside, making it more polar than its aglycone form. Aqueous mixtures of ethanol or methanol (typically 70-80%) are often more effective than pure alcohols.[1][2] The water component helps to penetrate the plant cell matrix, while the alcohol solubilizes the compound.[1][3]

• Particle Size of Plant Material: The plant material must be ground to a fine, uniform powder.[4][5] This dramatically increases the surface area available for solvent penetration, leading to more efficient extraction.

• Solid-to-Liquid Ratio: An inadequate volume of solvent will result in an incomplete extraction. A higher solvent-to-solid ratio can enhance extraction efficiency, though an excessively high ratio may complicate downstream processing.[4]

• Extraction Time and Temperature: Lignans and their glycosides are generally stable at moderate temperatures (e.g., up to 60°C).[1] Increasing the extraction time or temperature can improve yield, but excessive heat may degrade the target compound or extract undesirable impurities.[2][4]

Q2: I'm observing a significant amount of co-extracted impurities in my crude extract. How can I improve the selectivity of my initial extraction?

A2: Improving selectivity at the initial stage is crucial for simplifying subsequent purification steps. Consider the following:

• Sequential Extraction: A common and effective strategy is to first perform a pre-extraction with a non-polar solvent like n-hexane or petroleum ether.[5][6] This "defatting" step removes lipids, waxes, and other non-polar compounds that can interfere with the isolation of the more polar Nortrachelogenin 4'-O-β-D-gentiobioside.[5] Following this, you can proceed with a more polar solvent (e.g., aqueous ethanol or methanol) to extract the target lignan glycoside.[5][6]

• Solvent Polarity Optimization: Fine-tuning the polarity of your primary extraction solvent is key. If your extract is rich in highly polar impurities like sugars and chlorophylls, slightly decreasing the water content in your aqueous alcohol mixture might improve selectivity.

Q3: Is it necessary to pre-treat the plant material before extraction?

A3: Yes, pre-treatment is a critical and often underestimated step.[4]

• Drying: Plant material should be thoroughly dried, typically at temperatures between 40-50°C, to minimize enzymatic degradation of the target glycosides.[4]

• Grinding: As mentioned, grinding the dried material into a fine powder is essential to maximize the surface area for solvent interaction, thereby enhancing extraction efficiency.[4]

Q4: What are the advantages of using advanced extraction techniques like Ultrasound-Assisted Extraction (UAE) over traditional methods like maceration?

A4: While traditional methods like maceration and Soxhlet extraction are widely used, modern techniques offer significant advantages:[7]

• Increased Efficiency: UAE utilizes ultrasonic waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant cell walls causes micro-fractures, enhancing solvent penetration and accelerating the extraction process.[8] This often leads to higher yields in a shorter time.[8]

• Reduced Solvent Consumption and Lower Temperatures: UAE can often achieve comparable or better yields with less solvent and at lower operating temperatures, which is beneficial for preventing the degradation of thermolabile compounds.[8]

Troubleshooting Guides

This section provides a structured approach to resolving specific issues you may encounter during your experiments.

Issue 1: Low Extraction Yield

If you are experiencing a lower-than-expected yield of Nortrachelogenin 4'-O-β-D-gentiobioside, this troubleshooting workflow can help you identify and address the potential causes.

Caption: Troubleshooting logic for addressing low extraction yield.

Issue 2: Poor Purity of Crude Extract

A crude extract with a high level of impurities can complicate purification. This guide helps to improve the initial purity.

Caption: Troubleshooting logic for improving the purity of the crude extract.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the extraction and purification of Nortrachelogenin 4'-O-β-D-gentiobioside.

Protocol 1: Optimized Maceration with Sequential Extraction

This protocol is a robust, conventional method suitable for most laboratory settings.

1. Sample Preparation:

• Air-dry the plant material (e.g., stems or roots of Trachelospermum jasminoides or Wikstroemia indica) at 40-50°C until a constant weight is achieved.[4][5][9]

• Grind the dried material into a fine powder (e.g., 40-60 mesh).[4][5]

2. Defatting (Pre-extraction):

• Place the powdered plant material in a suitable vessel (e.g., a large glass container).

• Add n-hexane at a solid-to-liquid ratio of 1:10 (w/v).

• Macerate for 24 hours at room temperature with occasional agitation.

• Filter the mixture and discard the hexane extract.

• Air-dry the plant residue to remove any remaining hexane.

3. Primary Extraction:

• Transfer the defatted plant material to a clean extraction vessel.

• Add 80% aqueous ethanol at a solid-to-liquid ratio of 1:15 (w/v).

• Macerate for 48-72 hours at room temperature with occasional shaking.[7]

• Filter the mixture through a suitable filter paper (e.g., Whatman No. 1) to separate the extract from the solid residue.[10]

• Repeat the extraction on the residue two more times with fresh solvent to ensure exhaustive extraction.

• Pool the filtrates.

4. Concentration:

• Concentrate the pooled extract under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

This protocol offers a more rapid and efficient alternative to conventional maceration.

1. Sample Preparation:

• Prepare the plant material as described in Protocol 1, Step 1.

2. Extraction:

• Place the powdered plant material in the extraction vessel of an ultrasonic bath or probe system.

• Add 70% aqueous methanol as the solvent at a liquid-to-solid ratio of 43:1 (mL/g).[11]

• Set the ultrasonic power to approximately 350 W and the extraction temperature to 40°C.[11]

• Perform the extraction for 54 minutes.[11]

3. Post-Extraction Processing:

• After extraction, centrifuge the mixture to separate the supernatant from the solid residue.

• Collect the supernatant and filter it if necessary.

• Concentrate the extract using a rotary evaporator as described in Protocol 1, Step 4.

Protocol 3: Purification by Column Chromatography

This protocol outlines a general procedure for purifying the crude extract to isolate Nortrachelogenin 4'-O-β-D-gentiobioside.

1. Column Preparation:

• Prepare a slurry of silica gel (100-200 mesh) in a non-polar solvent (e.g., n-hexane).

• Pack a glass column with the slurry to create a uniform stationary phase.[10]

2. Sample Loading:

• Dissolve the dried crude extract in a minimal amount of a suitable solvent (e.g., methanol or dichloromethane).

• Adsorb the dissolved extract onto a small amount of silica gel.

• Allow the solvent to evaporate completely, resulting in a dry, free-flowing powder.

• Carefully load this powder onto the top of the prepared silica gel column.[10]

3. Elution:

• Elute the column with a gradient of solvents with increasing polarity. A common system is a gradient of n-hexane and ethyl acetate, followed by ethyl acetate and methanol.[10]

• Start with a low polarity mobile phase (e.g., 95:5 n-hexane:ethyl acetate) and gradually increase the proportion of the more polar solvent.

• Collect fractions of a consistent volume (e.g., 20-50 mL).

4. Fraction Analysis and Final Purification:

• Monitor the collected fractions using Thin Layer Chromatography (TLC) to identify those containing the target compound.

• Pool the fractions that show a high concentration of Nortrachelogenin 4'-O-β-D-gentiobioside.

• Evaporate the solvent from the pooled fractions to obtain a semi-purified product.

• For achieving high purity, a final purification step using preparative High-Performance Liquid Chromatography (HPLC) with a C18 column is often necessary.[10]

Data Presentation

The following tables provide a summary of typical parameters and expected outcomes for the extraction of lignan glycosides. These values are illustrative and may require optimization for your specific plant matrix.

Table 1: Comparison of Extraction Methods for Lignan Glycosides

Parameter	Maceration	Soxhlet Extraction	Ultrasound-Assisted Extraction (UAE)
Principle	Soaking in solvent at room temp.	Continuous extraction with hot solvent	High-frequency sound waves
Typical Solvents	Aqueous Alcohols	Alcohols, Ethyl Acetate	Aqueous Alcohols
Temperature	Room Temperature	Boiling point of solvent	Controlled (e.g., 40-50°C)
Time	24-72 hours	6-24 hours	30-90 minutes
Efficiency	Moderate	High	Very High
Advantages	Simple, low cost	Exhaustive extraction	Fast, efficient, less solvent
Disadvantages	Time-consuming, large solvent volume	Potential thermal degradation	Requires specialized equipment

Table 2: Key Parameters for Optimizing Ultrasound-Assisted Extraction (UAE)

Parameter	Typical Range	Rationale
Solvent Concentration	60-80% Aqueous Alcohol	Balances polarity for effective dissolution of glycosides and penetration of cell walls.[3][11]
Liquid-to-Solid Ratio	20:1 to 50:1 (mL/g)	Ensures sufficient solvent for complete extraction without excessive dilution.[4][11]
Ultrasonic Power	250-400 W	Higher power enhances cavitation but excessive power can lead to degradation.[11]
Extraction Time	30-90 minutes	Longer times can increase yield up to a point, after which degradation may occur.[2]
Temperature	40-60°C	Increases solubility and diffusion rate; higher temperatures risk degradation.[2]

References

• Optimizing the Ultrasound-Assisted Extraction of Total Cardiac Glycosides from the Milk of Calotropis Gigantea with Response Surface Methodology. ResearchGate. Available from: [Link]

• Response Surface Methodology for Optimization of Ultrasound Assisted Extraction of Swertiamarin from Enicostema littorale Blume. Ingenta Connect. Available from: [Link]

• Ultrasound-Assisted Extraction Optimization of α-Glucosidase Inhibitors from Ceratophyllum demersum L. and Identification of Phytochemical Profiling by HPLC-QTOF-MS/MS. PMC. Available from: [Link]

• Nortrachelogenin | C20H22O7 | CID 394846. PubChem - NIH. Available from: [Link]

• Extraction, Isolation, and Structural Elucidation of Lignans from Natural Resources. Available from: [Link]

• Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans. Available from: [Link]

• Optimization of Ultrasonic-Assisted Extraction of α-Glucosidase Inhibitors from Dryopteris crassirhizoma Using Artificial Neural Network and Response Surface Methodology. MDPI. Available from: [Link]

• Optimization of Ultrasonic-Enzymatic-Assisted Extraction of Flavonoids from Sea Buckthorn (Hippophae rhamnoides L.) Pomace: Chemical Composition and Biological Activities. MDPI. Available from: [Link]

• Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS. Frontiers. Available from: [Link]

• (PDF) Chromatographic analysis of lignans. ResearchGate. Available from: [Link]

• Trachelogenin 4'-O-beta-gentiobioside | CAS:106647-13-6 | Lignans | High Purity. BioCrick. Available from: [Link]

• Bioactive components and pharmacological action of Wikstroemia indica (L.) C. A. Mey and its clinical application. PubMed. Available from: [Link]

• OPTIMIZATION OF DAPHNORETIN EXTRACTION FROM WIKSTROEMIA INDICA (L.) C.A.MEY TWIGS AND LEAVES USING RESPONSE SURFACE METHODOLOGY. Available from: [Link]

• CAS 106647-13-6 | Trachelogenin 4'-O-β-gentiobioside. Available from: [Link]

• Strategic approach for purification of glycosides from the natural sources. ResearchGate. Available from: [Link]

• Editorial: Plant bioactives: challenges of extraction and processing. PMC - NIH. Available from: [Link]

• (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. PubMed. Available from: [Link]

• Extraction of Bioactive Compounds from Medicinal Plants and Herbs. OUCI. Available from: [Link]

• (PDF) A critical look at challenges and future scopes of bioactive compounds and their incorporations in the food, energy, and pharmaceutical sector. ResearchGate. Available from: [Link]

• Separation and purification of glycosides from medicinal plants based on strong polar separation medium with online closed-loop mode. PubMed. Available from: [Link]

• A brief overview on the methods for extraction and identification of flavonoids. E3S Web of Conferences. Available from: [Link]

• Isolation and identification of the metabolites of Sudanese medicinal plants and synthesis of flavonoid glycosides. Kobe University. Available from: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Bioactive components and pharmacological action of Wikstroemia indica (L.) C. A. Mey and its clinical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Ultrasound-Assisted Extraction Optimization of α-Glucosidase Inhibitors from Ceratophyllum demersum L. and Identification of Phytochemical Profiling by HPLC-QTOF-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting HPLC Peak Tailing in Nortrachelogenin 4'-O-β-gentiobioside Analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a specific, persistent challenge in phytochemistry and drug development: chromatographic peak tailing during the High-Performance Liquid Chromatography (HPLC) analysis of Nortrachelogenin 4'-O-β-gentiobioside.

This molecule is a bulky, highly polar lignan glycoside frequently isolated from complex botanical matrices such as Trachelospermum jasminoides[1]. Due to its hydrophilic gentiobiose (disaccharide) moiety and the free phenolic hydroxyl groups on the aglycone, it exhibits complex retention behaviors on reversed-phase (RP) columns. These structural features make it highly susceptible to peak asymmetry, which compromises resolution, integration accuracy, and quantification limits.

Below is the authoritative guide to diagnosing and resolving these chromatographic distortions.

Diagnostic Workflow for Peak Asymmetry

Figure 1: Diagnostic decision tree for troubleshooting HPLC peak tailing.

Section 1: Mechanistic Causes of Peak Tailing (The "Why")

To effectively troubleshoot, we must move beyond trial-and-error and understand the physical chemistry occurring inside the column. For Nortrachelogenin 4'-O-β-gentiobioside, tailing is rarely random; it is driven by specific molecular interactions.

• Secondary Silanol Interactions: This is the most dominant cause of tailing for phenolic lignans. Standard silica-based C18 columns contain residual, unreacted silanol groups (Si-OH) on their surface[2]. At a neutral or slightly acidic mobile phase pH (above pH 4.0), these groups ionize to form negatively charged silanolate ions (SiO⁻). The free phenolic hydroxyl groups on the nortrachelogenin aglycone form strong hydrogen bonds and ion-dipole interactions with these active sites[3]. This creates a secondary, stronger retention mechanism that causes a fraction of the molecules to elute slower than the main band, dragging out the peak tail[2].

• Sample Solvent Mismatch (The "Strong Solvent Effect"): Because Nortrachelogenin 4'-O-β-gentiobioside is highly polar, its chromatographic retention requires a highly aqueous initial mobile phase[1]. However, to ensure solubility during sample preparation, researchers often dissolve the plant extract in a strong solvent like 100% methanol or DMSO. When injected, the analyte travels rapidly through the column within this strong solvent plug before partitioning into the stationary phase, leading to severe band broadening and peak distortion[4].

• Extra-Column Volume & System Dead Volume: Polar glycosides elute relatively early in reversed-phase gradients. Early-eluting peaks are disproportionately affected by dead volume in the system (e.g., poorly seated fittings, oversized injection loops, or large detector flow cells), which causes physical dispersion of the sample band before it reaches the detector[3].

Section 2: Quantitative Data & Optimization Parameters

The following table summarizes how critical chromatographic parameters influence the peak asymmetry factor ( As​ ) of phenolic glycosides. An ideal As​ value is 1.0; values > 1.5 indicate significant tailing that requires intervention[2].

Parameter	Sub-optimal Condition (High Tailing)	Optimized Condition (Symmetrical Peak)	Expected Impact on Asymmetry ( As​ )
Mobile Phase pH	pH 5.5 - 6.5 (Unbuffered Water/MeOH)	pH 2.5 - 3.0 (0.1% Formic Acid)	Reduces As​ from >2.0 to <1.3
Sample Diluent	100% Methanol or Acetonitrile	Matched to Initial Mobile Phase (e.g., 10% MeOH)	Eliminates strong solvent fronting/tailing
Column Chemistry	Standard Type-A Silica C18	High-purity, fully end-capped Type-B C18	Prevents secondary silanol binding
Injection Volume	20 µL (Stationary Phase Overload)	2 - 5 µL	Sharpens peak, improves resolution

Section 3: Step-by-Step Experimental Protocols (The "How")

The following self-validating protocols are designed to systematically isolate and eliminate the root causes of peak tailing.

Protocol 1: Mobile Phase pH Optimization for Silanol Suppression

Objective: Protonate residual silanols to neutralize the stationary phase surface, thereby eliminating secondary interactions with the lignan's phenolic groups[2].

• Aqueous Phase Preparation: Measure 1000 mL of LC-MS grade water into a clean mobile phase bottle.

• Acidification: Add exactly 1.0 mL of high-purity Formic Acid (yielding a 0.1% v/v concentration) to the water. This adjusts the pH to approximately 2.7, which is well below the pKa of both the silica silanol groups and the phenolic hydroxyls[5].

• Organic Phase Preparation: Add 0.1% v/v Formic Acid to your organic modifier (e.g., Methanol or Acetonitrile). Causality Note: Acidifying both phases ensures the pH remains constant across the entire gradient, preventing baseline drift and retention time shifts[4].

• System Equilibration: Purge the HPLC lines and equilibrate the column with the new mobile phase for at least 10 column volumes.

• Validation Injection: Inject a low-concentration standard of Nortrachelogenin 4'-O-β-gentiobioside. Calculate the new asymmetry factor.

Protocol 2: Correcting Sample Solvent Mismatch

Objective: Ensure the sample injection plug focuses tightly at the head of the column rather than dispersing.

• Solvent Evaporation: Take a 1 mL aliquot of your current sample extract (if dissolved in pure methanol/ethanol) and evaporate it to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried residue in a solvent mixture that exactly matches your initial gradient conditions (e.g., 10% Methanol in Water)[4].

• Solubility Adjustment: If the bulky gentiobioside exhibits poor solubility in highly aqueous conditions, you may increase the methanol content up to a maximum of 20%.

• Volume Reduction: If you must use 20% methanol, compensate by reducing the injection volume from 10–20 µL down to 2–5 µL. This minimizes the physical volume of the strong solvent plug, allowing the mobile phase to dilute it instantly upon entering the column[5].

Section 4: Frequently Asked Questions (FAQs)

Q1: I adjusted the pH to 2.8 with formic acid, but the Nortrachelogenin 4'-O-β-gentiobioside peak is still tailing. What is the next step? A1: If pH optimization fails, the column's silica base may be physically degraded, or the inlet frit may be partially blocked by particulate matter from the plant extract[4]. First, try reversing the column (only if the manufacturer permits) and flushing it with 100% strong solvent (e.g., Acetonitrile or Isopropanol) to remove strongly retained contaminants[2]. If tailing persists, the column has likely lost its end-capping. Switch to a modern, fully end-capped "Type B" silica column, which is manufactured to have significantly fewer active silanol sites[3].

Q2: How do I know if the tailing is caused by dead volume rather than column chemistry? A2: Evaluate the chromatogram holistically. If all peaks in the run—including the unretained void volume marker ( t0​ )—exhibit tailing, the issue is physical (e.g., extra-column volume, poorly cut PEEK tubing, or a void in the column bed)[3]. If only the Nortrachelogenin 4'-O-β-gentiobioside and other polar phenolic compounds tail, while neutral hydrophobic molecules remain perfectly symmetrical, the issue is chemical (silanol interactions)[5].

Q3: Can I use trifluoroacetic acid (TFA) instead of formic acid to improve peak shape? A3: While TFA is a strong ion-pairing agent and excellent at masking active silanols, it causes severe ion suppression if you are using HPLC-QTOF-MS to detect the lignan glycoside[1]. For standalone LC-UV analysis, TFA (0.05%) is acceptable. However, for LC-MS workflows, 0.1% Formic Acid or 0.1% Acetic Acid remains the required industry standard to maintain ionization efficiency[5].

References

• Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV. MDPI.[Link]

Sources

• 1. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Optimizing mobile phase gradients for Nortrachelogenin 4'-O-|A-gentiobioside separation

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals tasked with isolating and quantifying Nortrachelogenin 4'-O-β-gentiobioside , a highly polar dibenzylbutyrolactone lignan commonly extracted from Caulis Trachelospermi1[1].

Separating complex lignan glycosides from their aglycones requires precise control over mobile phase thermodynamics. Below, you will find expert troubleshooting insights, mechanistic explanations for chromatographic behaviors, and self-validating protocols to ensure reproducible results.

Analytical Workflow

Workflow for Nortrachelogenin 4'-O-β-gentiobioside isolation and HPLC analysis.

Quantitative Chromatographic Parameters

To establish a robust baseline method, adhere to the following optimized physicochemical parameters. Every setting is dictated by the structural properties of the target analyte.

Parameter	Recommended Setting	Mechanistic Rationale
Stationary Phase	C18 (250 mm × 4.6 mm, 5 μm)	Provides optimal hydrophobic retention for the dibenzylbutyrolactone core.
Mobile Phase A	Water + 0.1% Formic Acid	Suppresses ionization of phenolic hydroxyls, preventing secondary silanol interactions.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile yields sharper peaks and lower backpressure compared to methanol.
Initial Gradient	15% B (0–10 min)	Retains the highly polar gentiobioside moiety to prevent solvent-front co-elution.
Flow Rate	1.0 mL/min	Standard optimal linear velocity for 4.6 mm ID columns, ensuring maximum theoretical plates.
Detection	UV 230 nm & 280 nm	230 nm captures maximal lignan absorbance; 280 nm offers higher aromatic specificity.

Frequently Asked Questions & Troubleshooting

Q1: I am experiencing co-elution of Nortrachelogenin 4'-O-β-gentiobioside with other lignan glycosides. How do I resolve this? Senior Scientist Insight: The structural homology among dibenzylbutyrolactone lignans makes co-elution a persistent challenge. The gentiobioside moiety (a bulky disaccharide) drastically increases the polarity of nortrachelogenin compared to its aglycone. If your gradient is too steep (e.g., increasing organic modifier by >2% per minute), these polar glycosides will compress into the void volume or co-elute 2[2]. Actionable Solution: Flatten the gradient slope during the critical elution window. Start at 15% Acetonitrile and ramp very slowly to 20% over 10 minutes. This shallow gradient maximizes the interaction time between the subtle hydrophobic differences of the lignan cores and the C18 stationary phase, allowing for baseline resolution.

Q2: My nortrachelogenin peaks are exhibiting severe tailing. What is the mechanistic cause and how do I fix it? Senior Scientist Insight: Peak tailing in lignan analysis is almost always caused by secondary electrostatic interactions. Nortrachelogenin contains free phenolic hydroxyl groups. At a neutral pH, these groups can partially ionize and interact with unendcapped, residual silanol groups on the silica-based C18 column via ion-exchange mechanisms 2[2]. Actionable Solution: Introduce 0.1% Formic Acid (FA) into both your aqueous and organic mobile phases. The acidic environment (pH ~2.7) ensures the phenolic hydroxyls remain fully protonated (neutral), eliminating electrostatic interactions with silanols and restoring peak symmetry.

Q3: Why do I see retention time shifts for the gentiobioside between consecutive runs? Senior Scientist Insight: Retention time drift for highly polar compounds in gradient elution is typically a symptom of inadequate column re-equilibration. After flushing the column with high organic solvent (e.g., 90% ACN) to remove the hydrophobic aglycones, the stationary phase pores remain saturated with the organic modifier. Actionable Solution: Implement a mandatory post-run equilibration step of at least 10–15 column volumes (approx. 15–20 minutes at 1.0 mL/min) at the initial 15% ACN conditions. Ensure your column oven is strictly maintained at 30°C, as temperature fluctuations alter solvent viscosity and partition coefficients.

Validated Experimental Protocols

Protocol 1: Sample Extraction & Cleanup

To prevent column fouling and ensure accurate quantification, the raw plant matrix must be properly extracted and purified3[3].

• Pulverization : Grind dried Caulis Trachelospermi stems and leaves to a fine powder using a mechanical mill.

• Solvent Extraction : Accurately weigh 1.0 g of the powder and suspend it in 20 mL of 80% ethanol. Extract via ultrasonication for 60 minutes at room temperature.

• Centrifugation : Centrifuge the homogenate at 10,000 rpm for 10 minutes to pellet insoluble cellular debris. Collect the supernatant.

• Macroporous Resin Cleanup : Pass the pooled supernatant through an HP-20 macroporous resin column. Wash with 2 column volumes of distilled water to elute highly polar sugars and salts. Elute the enriched lignan fraction using 80% ethanol.

• Filtration : Evaporate the eluate to dryness, reconstitute in 1 mL of initial mobile phase (15% ACN), and filter through a 0.22 μm PTFE syringe filter directly into an HPLC vial.

Protocol 2: Optimized Gradient HPLC Separation

This self-validating gradient program is designed to separate the polar gentiobioside early in the run while washing out the hydrophobic aglycones later.

• System Preparation : Purge the HPLC pumps with fresh Mobile Phase A (0.1% FA in H₂O) and Mobile Phase B (0.1% FA in ACN).

• Equilibration : Run the system at 15% B for 20 minutes. Validation Check: Do not proceed until the UV baseline is perfectly flat and system pressure is stable.

• Injection : Inject 10 μL of the filtered sample.

• Gradient Execution :

  • 0–10 min : 15% → 20% B (Shallow ramp to resolve polar gentiobiosides)

  • 10–22 min : 20% → 35% B (Intermediate ramp for monoglucosides)

  • 22–30 min : 35% → 60% B (Steeper ramp to elute aglycones like nortrachelogenin)

  • 30–35 min : 60% → 90% B (Column wash to remove lipophilic extractives)

  • 35–45 min : 15% B (Mandatory column re-equilibration)

• Data Analysis : Integrate peaks at 230 nm. Nortrachelogenin 4'-O-β-gentiobioside will typically elute in the first 10-15 minutes, distinctly separated from the later-eluting nortrachelogenin aglycone.

References

• Source: PubMed Central (PMC)
• Title: Technical Support Center: HPLC Analysis of (+)
• Title: Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi Source: MDPI URL

Sources

• 1. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Overcoming solubility issues of Nortrachelogenin 4'-O-|A-gentiobioside in aqueous assays

Welcome to the Technical Support Center. This portal is designed for researchers, assay developers, and drug discovery scientists facing solubility bottlenecks with Nortrachelogenin 4'-O-β-gentiobioside (CAS: 1961246-09-2)[1].

Below, you will find an in-depth mechanistic breakdown of why this compound behaves unpredictably in aqueous media, alongside a self-validating troubleshooting protocol and a targeted FAQ section.

The Causality of Insolubility: Understanding the Molecule

To troubleshoot solubility, we must first understand the physicochemical nature of the molecule. Nortrachelogenin 4'-O-β-gentiobioside is a lignan glycoside.

The aglycone core (nortrachelogenin) is highly lipophilic, typically exhibiting a logP of ~3.3 and a highly restricted aqueous solubility (logS ~ -4.2)[2]. The addition of the gentiobiose moiety (a disaccharide) shifts the molecule toward a more hydrophilic profile (logP ~ 0.4, logS ~ -2.5)[2]. However, this creates an amphiphilic structure .

When a highly concentrated Dimethyl Sulfoxide (DMSO) stock of this compound[3] is introduced into an aqueous assay buffer, the rapid shift in solvent polarity causes transient supersaturation. The hydrophobic lignan cores rapidly self-associate to minimize contact with water, while the hydrophilic sugar moieties face outward. This kinetic event leads to colloidal aggregation, micelle formation, or outright precipitation, which can cause false positives in high-throughput screening (via promiscuous inhibition) or artificially lower the effective concentration of the drug.

Diagnostic Data: Physicochemical & Mixing Parameters

To make informed experimental choices, compare the properties of the aglycone versus the glycoside, and observe how mechanical mixing directly impacts your assay's success.

Table 1: Comparative Physicochemical Properties

Property / Parameter	Nortrachelogenin (Aglycone)	Nortrachelogenin 4'-O-β-gentiobioside
Molecular Weight	374.4 g/mol [3]	698.67 g/mol [1]
Estimated logP	~ 3.3 ± 1.0[2]	~ 0.4 ± 1.1[2]
Estimated logS	~ -4.2 ± 1.4[2]	~ -2.5 ± 1.3[2]

| Primary Assay Challenge | Absolute insolubility in water | Kinetic precipitation upon DMSO dilution |

Table 2: Impact of Mixing Modalities on Supernatant Recovery Note: High shear forces increase the collision rate of hydrophobic molecules during the transient supersaturation phase, overcoming the activation energy required for nucleation[4].

Mixing Method (DMSO to Aqueous)	Impact on Particle Growth	Supernatant Recovery (%)	Recommendation
Vortexing (High Shear)	High (Promotes rapid nucleation)	Low (< 50%)[4]	Strictly Avoid
Mild Inversion (Low Shear)	Low (Maintains supersaturation)	High (> 90%)[4]	Recommended
Automated Pipetting	Moderate	Variable[4]	Calibrate dispense speed

Self-Validating Troubleshooting Protocol

Do not simply mix and hope. The following step-by-step methodology ensures that your compound remains in solution and validates its state before you expose it to your biological targets.

Step 1: Anhydrous Stock Preparation

• Action: Dissolve the lyophilized Nortrachelogenin 4'-O-β-gentiobioside powder in 100% anhydrous, sterile DMSO to create a 10 mM stock[3].

• Causality: Water absorption by DMSO over time reduces its solvation capacity. Using anhydrous DMSO prevents premature micro-precipitation inside the stock tube. Aliquot immediately to prevent freeze-thaw degradation.

Step 2: Buffer Pre-Conditioning

• Action: Pre-warm your aqueous cell culture medium or assay buffer to 37°C[3]. If your assay permits, supplement the buffer with a carrier protein (e.g., 0.1% BSA) or a mild non-ionic surfactant (e.g., 0.01% Tween-20).

• Causality: Carrier proteins act as thermodynamic sinks, binding the lipophilic core of the lignan and preventing self-association.

Step 3: The "Submerged Tip" Dilution Technique

• Action: Submerge the pipette tip directly into the pre-warmed aqueous buffer. Dispense the DMSO stock slowly while gently swirling or inverting the tube. Do not vortex.

• Causality: Vortexing introduces high shear stress and air-water interfaces, both of which act as nucleation sites for precipitation[4]. Mild inversion maintains the compound in a metastable supersaturated state.

Step 4: Self-Validation (The Critical Check)

• Action: Before applying the solution to your assay, run a sample through Dynamic Light Scattering (DLS) or a microplate nephelometer.

• Causality: Visual inspection is insufficient. Sub-visible colloidal aggregates (100–500 nm) will scatter light but appear clear to the naked eye. If the DLS polydispersity index (PDI) spikes or nephelometry detects scattering above the vehicle control, the protocol has failed, and the buffer requires re-optimization.

Process Visualization

Workflow for mitigating DMSO-induced precipitation in aqueous assays.

Frequently Asked Questions (FAQs)

Q: Why does my compound precipitate even when the final concentration is well below its theoretical aqueous solubility limit? A: This is a kinetic solubility failure, not a thermodynamic one. When the DMSO stock droplet first contacts the aqueous buffer, the localized concentration of the lignan at the droplet interface is massively supersaturated. This causes immediate nucleation. Once the lignan core aggregates into a crystalline or amorphous solid, it becomes thermodynamically stable and will not easily redissolve, regardless of the final bulk volume.

Q: What is the maximum allowable DMSO concentration for my cell-based assays? A: To prevent solvent-induced cytotoxicity and membrane permeabilization artifacts, the final DMSO concentration in your cell culture medium should be kept between 0.1% and 0.5%[3]. You must always run a vehicle control (media containing the exact same final concentration of DMSO without the compound) to establish a baseline[3].

Q: Can I heat the precipitated aqueous buffer to force the compound back into solution? A: No. While mild warming of the cell culture medium prior to compound addition improves kinetic solubility[3], heating an already precipitated sample is generally ineffective for lignan glycosides. The energy required to break the aggregated hydrophobic bonds often exceeds the thermal stability of your assay components (e.g., denaturing proteins in the media). Prevention via proper mixing is superior to rescue.

Q: I am using an automated liquid handler for high-throughput screening. How do I prevent precipitation? A: Automated pipetting can inadvertently introduce high shear forces similar to vortexing[4]. To mitigate this, calibrate your liquid handler to dispense the DMSO stock at a low flow rate directly into the liquid (submerged dispense) rather than dropping it from above. Follow up with a slow, low-volume aspirate/dispense cycle for mixing.

References

• Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans National Institutes of Health (NIH) / Molecules[Link]

• Detailed study of precipitation of a poorly water soluble test compound using methodologies as in activity and solubility screening - mixing and automation effects University of Strathclyde / Combinatorial Chemistry and High Throughput Screening[Link]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]

Preventing chemical degradation of Nortrachelogenin 4'-O-|A-gentiobioside during long-term storage

Welcome to the Technical Support Center for handling Nortrachelogenin 4'-O-β-gentiobioside . This complex dibenzylbutyrolactone lignan glycoside requires rigorous environmental controls to maintain its structural integrity. Its unique architecture—comprising a butyrolactone ring, sensitive phenolic hydroxyls, and a β-gentiobiose moiety—makes it highly susceptible to specific chemical degradation pathways during long-term storage and assay preparation[1].

This guide provides mechanistic troubleshooting, self-validating protocols, and quantitative data to ensure optimal stability across your experimental workflows.

Part 1: Mechanistic FAQs (Understanding Degradation Causality)

Q1: Why does my compound degrade into multiple peaks of the exact same mass over time in aqueous buffers? A1: This is a classic symptom of base-catalyzed epimerization. Dibenzylbutyrolactone lignans are highly sensitive to alkaline environments. At pH > 7.5, the butyrolactone ring undergoes rapid hydrolysis (ring opening). When the ring re-closes, it frequently undergoes cis-trans isomerization at the C8 and C8' chiral centers[2]. These resulting epimers share the exact same molecular weight (ΔM = 0 Da) but exhibit distinct retention times on reverse-phase HPLC.

Q2: I observed a mass drop of exactly 324 Da in my LC-MS analysis. What happened? A2: A mass loss of 324 Da corresponds to the hydrolytic cleavage of the entire gentiobiose moiety (two glucose units, 162 Da each). The β-glycosidic bond linking the sugar to the 4'-phenolic oxygen is vulnerable to acid-catalyzed hydrolysis (pH < 4.0) or enzymatic cleavage. This reaction irreversibly yields the aglycone, nortrachelogenin, drastically altering the compound's solubility and biological activity[3].

Q3: How do light and oxygen exposure affect the stock solution? A3: Nortrachelogenin contains free phenolic hydroxyl groups (e.g., at the C4 position). In the presence of dissolved oxygen, transition metals, or UV light, these phenols undergo single-electron oxidation to form reactive quinone intermediates. These intermediates rapidly cross-link and polymerize, leading to solution discoloration (browning), baseline drift in chromatography, and irreversible loss of the active compound.

Part 2: Degradation Pathways Visualization

To effectively prevent degradation, you must first visualize the specific chemical vulnerabilities of the molecule.

Mechanistic degradation pathways of Nortrachelogenin 4'-O-β-gentiobioside under environmental stress.

Part 3: Diagnostic Troubleshooting Workflow

If you detect a drop in purity during your routine quality control checks, use the following LC-MS diagnostic workflow to identify the root cause and implement immediate corrective actions.

Diagnostic LC-MS workflow for identifying and correcting specific degradation mechanisms.

Part 4: Quantitative Stability Matrix

The following table summarizes the expected recovery rates of Nortrachelogenin 4'-O-β-gentiobioside under various storage conditions. Use this matrix to define the expiration dates of your working aliquots.

Storage State	Temperature	Light Exposure	pH	Timeframe	Expected Recovery (%)	Primary Degradant Risk
Solid Powder	-20°C	Dark	N/A	24 Months	> 98%	None
Solution (DMSO)	-80°C	Dark	N/A	12 Months	> 95%	Oxidation products
Aqueous Buffer	4°C	Dark	6.0	1 Month	90 - 95%	Aglycone (Trace)
Aqueous Buffer	25°C	Light	8.5	7 Days	< 50%	C8/C8' Epimers
Aqueous Acid	25°C	Dark	2.0	7 Days	< 70%	Aglycone (Hydrolysis)

Part 5: Self-Validating SOP for Cryopreservation and Storage

To prevent degradation during the preparation of stock solutions, follow this self-validating Standard Operating Procedure (SOP). The protocol is designed to eliminate causality factors (water, oxygen, pH extremes, and thermal stress).

Step 1: Solvent Selection & Preparation

• Action: Use anhydrous, HPLC-grade Dimethyl Sulfoxide (DMSO) (≥99.9% purity).

• Causality: Traces of water in standard DMSO can absorb atmospheric CO₂, altering the local pH and initiating slow hydrolysis over months of storage.

Step 2: Reconstitution

• Action: Dissolve the solid powder to a concentration of 10 mM. Vortex gently for 60 seconds. Do not sonicate.

• Causality: Sonication generates localized micro-cavitation heat, which accelerates the oxidation of the free phenolic groups.

Step 3: Aliquoting & Inert Gas Purging

• Action: Divide the solution into single-use 50 µL aliquots in amber, low-bind microcentrifuge tubes. Purge the headspace of each tube with a gentle stream of Argon or Nitrogen gas for 3 seconds before capping.

• Causality: Amber tubes prevent UV-induced radical formation. Inert gas purging displaces oxygen, effectively halting quinone formation. Single-use aliquots prevent freeze-thaw cycles, which cause localized concentration gradients and precipitation.

Step 4: Self-Validation Check (Critical)

• Action: Randomly select one prepared aliquot. Dilute 1 µL into 999 µL of LC-MS grade water/acetonitrile (pH 6.0) and run a rapid LC-MS purity check.

• Validation: The purity must match the original Certificate of Analysis (CoA). If a peak at [M-324] or [M] with a shifted retention time is detected, the DMSO was either contaminated with acid/base or the purging step failed. Discard the batch and re-evaluate the solvent source.

Step 5: Cryopreservation

• Action: Immediately transfer the validated aliquots to a -80°C freezer.

References

• Patyra, A., Kołtun-Jasion, M., Jakubiak, O., & Kiss, A. K. (2022). Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans. Plants (Basel), 11(17), 2323. URL:[Link]

• Li, J., Ma, X., Luo, L., Tang, D., & Zhang, L. (2023). The What and Who of Dietary Lignans in Human Health: Special Attention to Estrogen Effects and Safety Evaluation. Journal of Agricultural and Food Chemistry, 71(44), 16419-16434. URL:[Link]

Sources

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Ion Suppression in Nortrachelogenin 4'-O-β-gentiobioside LC-MS Analysis

Welcome to the Advanced Applications Support Center. This guide is specifically engineered for analytical scientists and drug development professionals facing sensitivity and reproducibility challenges when quantifying Nortrachelogenin 4'-O-β-gentiobioside (NTG-gentiobioside) in complex biological or botanical matrices.

NTG-gentiobioside is a highly polar dibenzylbutyrolactone lignan glycoside, predominantly isolated from medicinal plants such as Caulis Trachelospermi[1]. Due to its bulky, highly polar gentiobioside (di-glucose) moiety, it exhibits poor retention on standard reversed-phase columns, causing it to elute early alongside high-concentration matrix components. This co-elution leads to severe charge competition in the electrospray ionization (ESI) source, neutralizing the analyte and resulting in profound matrix effects.

This guide provides a self-validating troubleshooting framework to systematically diagnose, mitigate, and quantify these matrix effects.

Diagnostic & Mitigation Workflow

Systematic workflow for identifying and mitigating LC-MS matrix effects.

Troubleshooting Guide & FAQs

Q1: Why is Nortrachelogenin 4'-O-β-gentiobioside particularly susceptible to ion suppression in plant extracts? A: The root cause is chromatographic co-elution driven by polarity. NTG-gentiobioside contains two glucose units, making it highly hydrophilic. On standard C18 columns, it elutes near the void volume. Unfortunately, this is exactly where polar matrix interferences (e.g., organic acids, salts, and free sugars) from the plant extract also elute. In the ESI source, these high-concentration matrix components outcompete the target analyte for available charge on the droplet surface, neutralizing the analyte ions and causing severe 2[2].

Q2: How can I definitively diagnose if my signal loss is due to matrix effects or poor MS tuning? A: You must decouple the MS response from the chromatography using the Post-Column Infusion method. By continuously infusing a pure standard of NTG-gentiobioside post-column while injecting a blank matrix extract, you can monitor the baseline MS signal. A sudden dip in the baseline signal at the exact retention time of NTG-gentiobioside confirms that 3 are actively suppressing ionization[3]. If the baseline remains flat but sensitivity is low, the issue lies in your MS source tuning.

Q3: What is the most effective sample preparation strategy to eliminate these interferences? A: Simple protein precipitation (PPT) or "dilute-and-shoot" methods are insufficient because they leave 4 intact[4]. For NTG-gentiobioside, we recommend Solid-Phase Extraction (SPE) using a Polymeric Hydrophilic-Lipophilic Balance (HLB) cartridge. The HLB chemistry retains the polar glycoside while allowing salts to be washed away, followed by targeted elution before highly lipophilic matrix components desorb[5].

Q4: Can I modify my chromatographic conditions to avoid the suppression zone? A: Yes. If using Reversed-Phase LC, switch to a column with polar-embedded groups (e.g., C18-Aq or PFP) to increase the retention of the polar gentiobioside moiety, shifting its elution past the early suppression zone[6]. Alternatively, switch to Hydrophilic Interaction Liquid Chromatography (HILIC) . HILIC retains polar compounds strongly; thus, NTG-gentiobioside will elute later in the gradient, well separated from hydrophobic matrix components that elute early under HILIC conditions.

Q5: How should I adjust the ESI-MS parameters to maximize sensitivity despite residual matrix? A: While chromatography and sample prep are primary defenses, tuning the ESI source mitigates residual suppression. Increasing the desolvation temperature and drying gas flow enhances droplet evaporation, which partially offsets the suppression caused by less-volatile matrix components[2]. Furthermore, optimizing the fragmentor voltage is critical to prevent 5 of the labile glycosidic bond before it reaches the mass analyzer[5].

Validated Experimental Protocols

Protocol 1: Post-Column Infusion (Self-Validating Diagnostic System)

This protocol establishes a self-validating feedback loop. If your sample prep/chromatography adjustments are successful, the baseline drop observed in Step 5 will disappear, proving the matrix effect has been eliminated.

• Preparation: Prepare a pure standard solution of NTG-gentiobioside at 1 µg/mL in the initial mobile phase.

• Hardware Setup: Connect a syringe pump to a zero-dead-volume T-piece installed directly between the analytical LC column outlet and the ESI source inlet.

• Equilibration: Infuse the standard at a constant rate (e.g., 10 µL/min) to establish a steady, continuous baseline MS signal for the [M-H]⁻ ion.

• Injection: Inject a blank matrix extract (e.g., plant extract processed without the analyte) via the autosampler using your standard LC gradient.

• Observation & Causality: Monitor the MS baseline. A negative peak (signal drop) indicates the exact retention time window where matrix components are actively stealing charge from your infused analyte.

• Validation: Adjust your LC gradient or sample prep until the baseline remains perfectly flat during the analyte's specific retention window.

Protocol 2: HLB Solid-Phase Extraction (SPE) Cleanup

This protocol leverages dual retention mechanisms to isolate polar glycosides from complex matrices.

• Conditioning: Pass 3 mL of LC-MS grade Methanol followed by 3 mL of LC-MS grade water through the HLB cartridge to activate the polymeric sorbent.

• Loading: Load 1 mL of the crude extract (pre-centrifuged at 10,000 × g for 10 min). The polar gentiobioside moiety will be retained by the hydrophilic groups of the sorbent.

• Washing (Critical Step): Wash with 3 mL of 5% Methanol in water. Causality: This specific concentration selectively elutes highly polar matrix interferences (salts, free sugars) without prematurely breaking the retention of the target lignan.

• Elution: Elute NTG-gentiobioside with 2 mL of 80% Methanol in water. Causality: This leaves highly hydrophobic matrix components (like certain lipids and chlorophyll) permanently bound to the cartridge.

• Reconstitution: Evaporate the eluate under a gentle stream of nitrogen and reconstitute in the initial LC mobile phase to prevent solvent-mismatch peak distortion.

Data Presentation & Validation Metrics

Table 1: Quantitative Assessment of Matrix Factor (MF)

The Matrix Factor is calculated as the peak area of the analyte spiked post-extraction divided by the peak area of a neat standard. An MF of 1.0 indicates no matrix effect. Values < 0.85 indicate severe suppression.

Sample Preparation Method	Chromatographic Column	Matrix Factor (MF)	% RSD (n=6)	Diagnostic Conclusion
Protein Precipitation (PPT)	Standard C18 (RP)	0.45	18.2%	Severe Suppression (Failed)
Dilute-and-Shoot (1:10)	Standard C18 (RP)	0.68	12.5%	Moderate Suppression
HLB Solid-Phase Extraction	Standard C18 (RP)	0.82	8.4%	Marginal / Acceptable
HLB Solid-Phase Extraction	C18-Aq (Polar Embedded)	0.98	3.1%	Optimal / Validated

Table 2: Optimized ESI-MS/MS Parameters for NTG-gentiobioside

Parameters optimized to maintain the integrity of the labile glycosidic bond while maximizing desolvation of polar aqueous droplets.

Parameter	Optimized Value	Causality / Mechanistic Rationale
Ionization Mode	ESI Negative (-)	Lignans readily lose a proton to form highly stable [M-H]⁻ ions.
Capillary Voltage	3500 V	Ensures stable Taylor cone formation without inducing electrical discharge.
Desolvation Temp	450 °C	High thermal energy is required to rapidly desolvate the highly aqueous droplets typical of early-eluting polar compounds.
Drying Gas Flow	12 L/min	Actively sweeps away neutral matrix volatiles, reducing background noise.
Fragmentor Voltage	120 V	Kept deliberately low to prevent premature in-source cleavage of the gentiobioside moiety prior to the collision cell.

References

• Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV. PMC.
• Analysis of Softwood Lignans by Comprehensive Two-Dimensional Liquid Chromatography. ResearchGate.
• Common interferences in the LC-MS analysis of flavonoid glycosides. Benchchem.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatographyonline.
• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC.
• Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples. Sigma-Aldrich.

Sources

• 1. Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Refining preparative chromatography conditions for Nortrachelogenin 4'-O-|A-gentiobioside scale-up

Technical Support Center: Preparative LC Scale-Up for Nortrachelogenin 4'-O-β-gentiobioside

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter challenges when researchers attempt to scale up the isolation of complex natural products. Nortrachelogenin 4'-O-β-gentiobioside, a dibenzylbutyrolactone lignan glycoside often isolated from Caulis Trachelospermi[1], presents a unique chromatographic challenge. Its structure features a highly hydrophobic aglycone core coupled with a bulky, highly polar gentiobioside (a β-1,6-linked glucose dimer) moiety. This amphiphilic nature leads to complex solubility dynamics, secondary silanol interactions, and unpredictable scaling behavior.

The goal of preparative-scale high-performance liquid chromatography (HPLC) is to produce a quantity of pure compound as easily and economically as possible[2]. This guide provides a self-validating framework and troubleshooting matrix to ensure your transition from analytical scouting to preparative isolation is robust, predictable, and high-yielding.

Core Scale-Up Protocol: A Self-Validating System

To prevent unintended sample loss and ensure that the preparative chromatography mirrors the analytical scouting run, you must follow strict geometric scaling principles.

Step 1: Analytical Scouting & Optimization Develop the method on an analytical column (e.g., 4.6 × 150 mm, 5 µm C18). For Nortrachelogenin 4'-O-β-gentiobioside, utilize a binary gradient of Water and Methanol. Due to the gentiobioside moiety's hydroxyl groups, you must add an acidic modifier (e.g., 0.1% Formic Acid) to suppress residual silanol ionization on the stationary phase.

Step 2: Loadability Determination (Volume vs. Concentration Overloading) Perform sequential injections at increasing concentrations (concentration overloading) until resolution between Nortrachelogenin 4'-O-β-gentiobioside and closely eluting isomers (like Trachelogenin 4'-O-β-gentiobioside) drops to Rs​=1.5 . This establishes your maximum analytical mass load.

Step 3: Geometric Scale-Up Calculations Maintain the linear velocity by scaling the flow rate and sample load proportionally to the cross-sectional area of the columns[3]. The fundamental equations are:

• Flow Rate Scale-Up: Fprep​=Fanal​×(Dprep​/Danal​)2

• Mass Load Scale-Up: Mprep​=Manal​×(Dprep​/Danal​)2×(Lprep​/Lanal​)

Step 4: Dwell Volume Compensation Before executing the preparative run, calculate the gradient delay volume of both systems. Introduce an initial isocratic hold on the preparative system to compensate for differences in dwell volume, ensuring the gradient reaches the column head at the exact same relative time.

Quantitative Scale-Up Parameters

The following table summarizes the deterministic scaling factors when moving from an analytical scouting run to process-scale purification, assuming identical stationary phase chemistry.

Parameter	Analytical Scale	Semi-Prep Scale	Process Prep Scale
Column Dimensions	4.6 × 150 mm	19 × 150 mm	50 × 250 mm
Particle Size ( dp​ )	5 µm	5 µm	10 µm
Flow Rate	1.0 mL/min	17.0 mL/min	118.0 mL/min
Injection Volume	20 µL	340 µL	3.9 mL
Max Mass Load	2 mg	34 mg	395 mg
Typical Dwell Volume	~1.0 mL	~5.0 mL	~15.0 mL

Diagnostic Workflow

Fig 1: Diagnostic workflow for preparative LC scale-up of lignan glycosides.

Troubleshooting & FAQs

Q1: Why am I experiencing severe peak tailing for Nortrachelogenin 4'-O-β-gentiobioside at the preparative scale, even though the analytical peak was symmetrical? A1: This is a classic symptom of secondary interactions exacerbated by concentration overloading. The gentiobioside moiety contains numerous hydroxyl groups. In the analytical scale, the low mass load allows the primary hydrophobic interactions (between the lignan core and the C18 phase) to dominate. However, at the preparative scale, the primary sites become saturated, forcing the excess polar gentiobioside moieties to hydrogen-bond with unendcapped, acidic silanols on the silica surface. Solution: You must choose your modifier wisely. Add 0.1% Formic acid or 10 mM Ammonium Acetate to the mobile phase. Controlling the pH in Prep LC is remarkably effective for improving the quality of the separation by suppressing silanol ionization, which restores peak symmetry and enhances compound recovery.

Q2: During scale-up, my target compound precipitates at the column head, causing massive backpressure. How can I resolve this? A2: Nortrachelogenin 4'-O-β-gentiobioside is amphiphilic. If you dissolve your crude extract in a strong organic solvent (like 100% Methanol or DMSO) to maximize solubility, and then inject a large volume into a highly aqueous starting mobile phase, the sudden shift in polarity causes instantaneous precipitation at the column inlet. Solution: Implement At-Column-Dilution (ACD). ACD injects the strong sample solvent directly into the high-flow aqueous mobile phase stream just before the column head. The rate of transfer into the column is so high that precipitation cannot occur, and the sample molecules adsorb to the packing material as narrow bands[3]. Alternatively, dissolve the sample in a diluent weaker than or equal to the starting mobile phase composition.

Q3: I scaled the flow rate and sample load geometrically, but I lost the critical resolution between Nortrachelogenin 4'-O-β-gentiobioside and its closely eluting isomers. Why? A3: While geometric scaling of the flow rate maintains linear velocity[3], it does not account for the differences in system dwell volume (delay volume) between your analytical and preparative pumps. If the prep system has a larger relative dwell volume, the gradient reaches the column later, artificially extending the isocratic hold at the start of the run. This alters the elution kinetics and destroys selectivity. Solution: Calculate the gradient delay volume of both systems. You must adjust the gradient table on the preparative system to include an initial isocratic hold (or reduce it, depending on the system) so that the gradient profile hits the column bed at the exact same column-volume equivalent as the analytical method.

References

• Jablonski, J. "Applying the 5 Rules of Scale Up in LC Purification." Waters Corporation. [Link]

• Waters Corporation. "Preparative Liquid Chromatography Method Scale-Up." Waters Corporation. [Link]

• Fan, S., et al. "Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi." MDPI Molecules, 2014.[Link]

• Taylor, T. "Introduction to Preparative HPLC." LCGC International, 2015. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]

Reference Data & Comparative Studies

Structural comparison between Nortrachelogenin 4'-O-|A-gentiobioside and trachelogenin

The structural and functional divergence of plant-derived lignans is a critical subject in pharmacognosy and drug development. Within the dibenzylbutyrolactone class of lignans, the structural nuances between aglycones and their glycosylated derivatives dictate their analytical behavior, bioavailability, and therapeutic efficacy.

This guide provides an in-depth structural comparison between Nortrachelogenin 4'-O-β-gentiobioside and Trachelogenin , two closely related lignans frequently isolated from medicinal plants such as Trachelospermum jasminoides[1]. By dissecting their chemical properties, we will establish self-validating analytical protocols for their differentiation and explore how these structural variations impact their pharmacokinetic profiles.

Structural and Physicochemical Comparison

Both compounds share a core dibenzylbutyrolactone skeleton, characterized by a central five-membered lactone ring attached to two benzyl groups. However, they differ fundamentally in their methylation patterns and glycosylation status, which drastically alters their physicochemical properties.

• Trachelogenin: This is an aglycone (non-sugar-bound) lignan. Structurally, it is characterized by a 3,4-dimethoxybenzyl group and a 4-hydroxy-3-methoxybenzyl group attached to the lactone core[2]. The presence of three methoxy groups and only one free phenolic hydroxyl makes it highly lipophilic.

• Nortrachelogenin 4'-O-β-gentiobioside: This is a highly polar glycoside. Its aglycone core is nortrachelogenin, which lacks one of the methyl groups found in trachelogenin (possessing two 4-hydroxy-3-methoxybenzyl groups instead). Furthermore, a bulky gentiobiose moiety (a disaccharide consisting of two β(1→6)-linked glucose units) is attached to the 4'-phenolic hydroxyl group[1].

Quantitative Data Summary

Property	Trachelogenin	Nortrachelogenin 4'-O-β-gentiobioside
Chemical Formula	C₂₁H₂₄O₇	C₃₂H₄₂O₁₇
Molecular Weight	388.42 g/mol	698.67 g/mol
Aglycone Core	Trachelogenin (3 methoxy groups)	Nortrachelogenin (2 methoxy groups)
Glycosylation	None (Aglycone)	β-gentiobioside at 4'-OH
Solubility Profile	Lipophilic (Soluble in DMSO, CHCl₃)	Hydrophilic (Soluble in H₂O, Aqueous MeOH)
Biological Role	Direct Phytoestrogen / Anti-inflammatory	Prodrug / Enterolignan Precursor

Analytical Workflows for Differentiation

To objectively differentiate these two compounds in a complex plant matrix, a self-validating analytical workflow combining LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) and 2D NMR (Nuclear Magnetic Resonance) is required. The following protocols are designed with built-in causal logic to ensure data integrity[3].

Protocol 1: LC-HRMS Mass Profiling

This step separates the compounds based on polarity and identifies them by their exact mass.

• Sample Extraction: Extract the botanical matrix using 70% aqueous ethanol under ultrasonication for 30 minutes.

  • Causality: A 70% ethanol mixture lowers the dielectric constant of water just enough to solubilize the lipophilic trachelogenin while retaining enough polarity to extract the highly hydrophilic gentiobioside.

• Chromatographic Separation: Inject 5 µL onto a C18 reversed-phase column (2.1 x 100 mm, 1.8 µm). Use a gradient mobile phase of Water (A) and Acetonitrile (B), both fortified with 0.1% formic acid.

  • Causality: Formic acid acts as an ion-pairing agent. It suppresses the ionization of the phenolic hydroxyl groups during the LC phase, preventing peak tailing and dramatically improving chromatographic resolution[3].

• MS Detection (ESI Negative Mode): Operate the mass spectrometer in Electrospray Ionization (ESI) negative mode.

  • Causality: Lignans possess weakly acidic phenolic protons that are readily deprotonated in the ESI source. Trachelogenin will yield a distinct [M-H]⁻ precursor ion at m/z 387.14, whereas the gentiobioside will yield an [M-H]⁻ ion at m/z 697.23[4].

Protocol 2: 1D/2D NMR Structural Elucidation

While MS provides the mass, NMR is mandatory to validate the exact linkage of the sugar moiety.

• Sample Preparation: Dissolve the purified isolate in DMSO-d₆.

  • Causality: DMSO-d₆ strongly disrupts intermolecular hydrogen bonding, which slows down the chemical exchange of hydroxyl protons. This allows the phenolic and sugar OH protons to appear as sharp, distinct doublets or singlets rather than broad, uninterpretable humps[5].

• HMBC Acquisition (Heteronuclear Multiple Bond Correlation): Acquire 2D HMBC spectra to map the carbon-hydrogen framework.

  • Causality: To definitively prove that the gentiobiose is attached at the 4'-position (and not the 4-position), look for a ³J cross-peak between the anomeric proton of the inner glucose unit (H-1'') and the C-4' carbon of the nortrachelogenin core. A secondary HMBC correlation between the outer glucose anomeric proton (H-1''') and the C-6'' carbon of the inner glucose validates the gentiobiose structure[5].

Figure 1: Self-validating LC-HRMS and NMR workflow for lignan characterization.

Pharmacokinetic & Biological Implications

The structural disparity between these two molecules directly dictates their pharmacokinetic fate and utility in drug development.

Trachelogenin, being a lipophilic aglycone, easily traverses the phospholipid bilayer of intestinal epithelial cells via passive diffusion. Once intracellular, it acts as a potent phytoestrogen, directly binding to estrogen receptors and modulating gene expression, which underpins its utility in hormone-related therapies and oncology[2].

Conversely, Nortrachelogenin 4'-O-β-gentiobioside is too bulky and hydrophilic to be absorbed directly. It functions as a botanical "prodrug." Upon ingestion, it travels to the lower gastrointestinal tract where gut microbiota secrete β-glucosidase enzymes. These enzymes cleave the gentiobiose moiety, releasing the nortrachelogenin aglycone. This aglycone is then absorbed into systemic circulation or further metabolized into mammalian enterolignans (such as enterolactone), which exert systemic anti-inflammatory effects.

Figure 2: Comparative pharmacokinetic pathways of aglycone vs. glycoside lignans.

References

• Lignans from Trachelospermum jasminoides PubMed (Planta Med. 2005)[Link]

• Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans PMC (Molecules 2022)[Link]

• Targeted Isolation of Lignans from Trachelospermum asiaticum Using Molecular Networking and Hierarchical Clustering Analysis PMC (Molecules 2020)[Link]

• Active Components with Inhibitory Activities on IFN-γ/STAT1 and IL-6/STAT3 Signaling Pathways from Caulis Trachelospermi MDPI (Molecules 2014)[Link]

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• 5. mdpi.com [mdpi.com]

ICH Q2(R2) Method Validation and Analytical Comparison Guide for Nortrachelogenin 4'-O-β-gentiobioside

Introduction & Analytical Context

Nortrachelogenin 4'-O-β-gentiobioside is a highly bioactive dibenzylbutyrolactone lignan glycoside primarily isolated from the medicinal plant Trachelospermum jasminoides (Caulis Trachelospermi)[1]. Known for its potent anti-inflammatory, antioxidant, and hormone-regulating properties, its precise quantification is critical for pharmacokinetic studies, quality control of botanical extracts, and downstream drug development[2].

However, quantifying this specific lignan presents significant analytical challenges. Plant matrices are highly complex, and the compound often co-exists with closely related structural isomers (such as nortracheloside and tracheloside)[1][3]. To ensure the reliability of analytical data, methods must be rigorously validated according to the updated 4[4], which emphasize a lifecycle approach, risk-based strategies, and the use of orthogonal methods to prove specificity[5][6].

This guide objectively compares standard HPLC-UV methodologies against advanced UHPLC-QTOF-MS approaches and provides a comprehensive, self-validating experimental protocol for quantifying Nortrachelogenin 4'-O-β-gentiobioside.

Method Comparison: HPLC-UV vs. UHPLC-QTOF-MS

Selecting the appropriate analytical procedure depends entirely on the phase of drug development and the complexity of the sample matrix.

• HPLC-UV (230 nm / 280 nm): This is the workhorse for routine quality control and commercial batch release[1]. The dibenzylbutyrolactone skeleton exhibits characteristic aromatic ring absorption maxima around 230 nm and 280 nm[7][8]. While highly reproducible and cost-effective, UV detection lacks the inherent specificity required for trace analysis in highly complex matrices without extensive sample cleanup.

• UHPLC-QTOF-MS: The gold standard for structural elucidation and trace quantification[1][8]. It provides exact mass measurements and characteristic fragmentation patterns, which are essential for differentiating lignano-9,9'-lactones from lignano-8'-hydroxy-9,9'-lactones[1][8].

Table 1: Performance Comparison for Nortrachelogenin 4'-O-β-gentiobioside Quantification

Analytical Parameter	HPLC-UV (Routine QC)	UHPLC-QTOF-MS (Trace/Structural)
Detection Mechanism	Chromophore absorbance (230/280 nm)	Exact mass (m/z) and fragmentation
Specificity	Moderate (relies on retention time & peak purity)	High (Orthogonal m/z filtering)
Sensitivity (LOD)	~1.24 – 9.00 ng[1]	< 0.1 ng
Matrix Interference	Susceptible to co-eluting isomers	Highly resistant
Regulatory Fit (ICH Q2)	Ideal for commercial release assay	Ideal for impurity profiling & clinical PK
Cost & Throughput	Low cost, moderate throughput	High capital cost, high throughput

ICH Q2(R2) Method Validation Strategy & Causality

The November 2023 adoption of ICH Q2(R2) modernized validation principles, requiring robust proof that an analytical procedure is fit for its intended purpose throughout its lifecycle[4][6].

Table 2: ICH Q2(R2) Validation Parameters & Acceptance Criteria

Validation Characteristic	Experimental Design	Acceptance Criteria
Specificity	Blank matrix vs. Spiked sample vs. Orthogonal LC-MS	No interfering peaks at analyte RT; Peak purity > 99%
Linearity	5–7 concentration levels across the expected range	Correlation coefficient ( r2 ) > 0.999[1]
Range	80% to 120% of target specification concentration	Meets precision, accuracy, and linearity
Accuracy (Recovery)	Triplicate spikes into matrix at 3 levels (Low, Mid, High)	96.0% – 103.0% recovery[1]
Precision	Repeatability (intra-day) & Intermediate (inter-day)	RSD < 2.0%[1]
Robustness	Deliberate variations in flow rate (±0.1 mL/min), Temp (±2°C)	System suitability criteria met; RSD < 2.0%

Experimental Protocol: A Self-Validating System

To ensure trustworthiness, every protocol must be a self-validating system. The following step-by-step methodology incorporates internal system suitability testing (SST) and mechanistic causality for each step.

Step 1: Sample Preparation & Extraction

Causality: Lignans and their glycosides are moderately polar. Using 70% methanol disrupts plant cell walls effectively while solubilizing the glycosidic moiety without causing hydrolysis[3][7].

• Accurately weigh approximately 0.2 g to 1.0 g of finely powdered Trachelospermum jasminoides[3][7].

• Add 25 mL of 70% methanol (v/v)[3].

• Extract via ultrasonication for exactly 40 minutes. Note: Time-course studies show extraction plateaus at 40 mins; extended sonication risks thermolabile degradation of the gentiobioside linkage[3].

• Centrifuge and filter the supernatant through a 0.45 µm PTFE syringe filter prior to injection[7].

Step 2: Chromatographic Separation (HPLC-UV)

Causality: A binary gradient is required to resolve Nortrachelogenin 4'-O-β-gentiobioside from its closely eluting isomer, tracheloside.

• Column: C18 Reverse Phase (e.g., 4.6 mm × 250 mm, 5 µm)[3][9].

• Mobile Phase: Solvent A (Methanol) and Solvent B (Water).

• Gradient Elution: 0–10 min (25%–35% A); 10–20 min (35%–40% A); 20–40 min (40%–60% A)[3].

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm or 280 nm[1][3].

Step 3: Executing the ICH Q2(R2) Validation

• System Suitability Testing (SST): Inject the standard solution (e.g., 50 µg/mL) six times. Ensure the theoretical plate number is > 5000, tailing factor is ≤ 1.5, and RSD of the peak area is ≤ 2.0%. If SST fails, the system is not self-validated, and troubleshooting (e.g., purging check valves) is required[7].

• Specificity Verification: Inject a blank extraction solvent. Confirm no peaks elute at the retention time of Nortrachelogenin 4'-O-β-gentiobioside. If peak purity is questionable, ICH Q2(R2) mandates the use of an orthogonal method (e.g., LC-MS/MS) to confirm the absence of co-eluting impurities[5][6].

• Accuracy via Standard Addition: Spike known amounts of the reference standard into the pre-analyzed plant matrix at 80%, 100%, and 120% levels. Calculate the percentage recovery to confirm the absence of matrix suppression effects.

Analytical Workflow Visualization

The following diagram illustrates the logical flow of the analytical procedure and its integration with the ICH Q2(R2) validation lifecycle.

Figure 1: Analytical workflow and ICH Q2(R2) validation lifecycle for Nortrachelogenin 4'-O-β-gentiobioside.

References

• Validation of Analytical Procedures Q2(R2) - ICH International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Validation of analytical procedures – ICH Q2(R2) European Pharmaceutical Review URL:[Link]

• Qualitative and Quantitative Analysis of Lignan Constituents in Caulis Trachelospermi by HPLC-QTOF-MS and HPLC-UV Molecules (MDPI) URL:[Link]

• Determination of Tracheloside and Trachelogenin in Trachelospermum jasminoides (Lindl.) Lem. from Different Production Area CABI Digital Library URL:[Link]

• The Power of Lignans: Plant Compounds with Multifaceted Health-Promoting Effects National Institutes of Health (PMC) URL:[Link]

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A Senior Scientist's Guide to Cross-Validation of LC-MS and HPLC-DAD Methods for Nortrachelogenin 4'-O-β-D-gentiobioside Analysis

Authored by a Senior Application Scientist

This guide provides an in-depth, objective comparison and cross-validation framework for two of the most prevalent analytical techniques in natural product chemistry: High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) and Liquid Chromatography-Mass Spectrometry (LC-MS). We will focus on the quantitative analysis of Nortrachelogenin 4'-O-β-D-gentiobioside, a lignan glycoside isolated from plants such as Trachelospermum jasminoides.[1] For researchers and drug development professionals, selecting the appropriate analytical method and ensuring data consistency between different techniques is paramount for regulatory compliance and the overall integrity of a study.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, providing the rationale necessary for adapting these methods to other similar analytes. We will establish a self-validating system for comparing these methods, grounded in the principles outlined by major regulatory bodies like the FDA and the International Council for Harmonisation (ICH).[2][3][4][5]

Introduction: The Analytical Challenge of Lignan Glycosides

Nortrachelogenin 4'-O-β-D-gentiobioside belongs to the lignan class of polyphenols, which are known for their diverse biological activities, including potential anti-inflammatory and antitumor properties.[6] As research into these compounds progresses from discovery to preclinical and clinical phases, the need for robust, validated analytical methods becomes critical. The choice between HPLC-DAD and LC-MS often represents a trade-off between accessibility and performance.

• HPLC-DAD is a workhorse in many labs—cost-effective, robust, and excellent for quantification when the analyte is present at sufficient concentrations and chromatographically well-resolved from matrix components.

• LC-MS offers unparalleled sensitivity and selectivity, making it the gold standard for bioanalysis, metabolite identification, and quantification in complex matrices where analyte levels are low.[7][8]

Why Cross-Validate? In drug development, it is common for different analytical methods to be used across various stages. For instance, an HPLC-DAD method might be used for initial quality control of a botanical extract, while a more sensitive LC-MS method is required for a pharmacokinetic study in plasma. Cross-validation is the formal process of comparing two validated analytical methods to demonstrate that they provide comparable data.[9][10][11] This ensures the consistency and integrity of data throughout the product's lifecycle.[3]

Principles of the Techniques: A Head-to-Head Comparison

The fundamental difference between these two techniques lies in the detector. While both use HPLC for separation, what happens post-column defines their capabilities.

Feature	HPLC-DAD	LC-MS
Detection Principle	Measures the absorption of UV-Vis light by the analyte. Provides a UV spectrum that can aid in peak purity assessment and tentative identification.	Measures the mass-to-charge ratio (m/z) of ionized molecules and their fragments, providing definitive molecular weight and structural information.
Selectivity	Moderate. Relies on chromatographic separation and UV absorbance maxima. Susceptible to interference from co-eluting compounds with similar UV spectra.	Very High. Can distinguish between compounds with identical retention times but different masses (isobaric compounds can still interfere without MS/MS). Tandem MS (MS/MS) provides exceptional selectivity by monitoring specific fragment ions.[12]
Sensitivity	Lower. Limits of quantification (LOQ) are typically in the microgram per milliliter (µg/mL) range.[13][14]	Higher. LOQs are often in the nanogram or even picogram per milliliter (ng/mL, pg/mL) range, making it ideal for trace analysis.[15][16]
Linearity & Range	Typically exhibits a good linear range, suitable for assay and purity tests.[14][17]	Can have a wide linear range, but may be more susceptible to saturation effects at high concentrations.
Matrix Effects	Less prone to signal suppression or enhancement from matrix components compared to LC-MS.	Highly susceptible to ion suppression or enhancement, where co-eluting matrix components affect the ionization efficiency of the analyte.[15][18] This necessitates rigorous sample cleanup.
Cost & Complexity	Lower initial investment and operational cost. Simpler to operate and maintain.	Higher initial investment and operational cost. Requires more specialized expertise for operation and data interpretation.
Regulatory Standing	Widely accepted for quality control, stability, and content uniformity testing.[19]	The preferred method for bioanalytical studies (e.g., pharmacokinetics) submitted to regulatory agencies like the FDA.[2][7][20]

The Cross-Validation Workflow

A successful cross-validation study is built upon two independently validated methods. The objective is to demonstrate that the test method produces data that is comparable to a reference method.

Caption: Workflow for the cross-validation of HPLC-DAD and LC-MS methods.

Experimental Protocols: A Practical Guide

The following protocols are detailed frameworks. The causality for key decisions is explained to allow for adaptation.

Protocol 1: HPLC-DAD Method Development and Validation

1. Objective: To develop a reliable HPLC-DAD method for quantifying Nortrachelogenin 4'-O-β-D-gentiobioside in a semi-purified plant extract.

2. Materials & Instrumentation:

• HPLC System: Agilent 1260 Infinity II or similar, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size). Rationale: C18 columns are standard for separating moderately polar compounds like flavonoid and lignan glycosides due to their hydrophobic interactions.

• Mobile Phase A: Water with 0.1% formic acid. Rationale: The acid suppresses the ionization of phenolic hydroxyl groups on the analyte, leading to sharper, more symmetrical peaks and improved retention.[18]

• Mobile Phase B: Acetonitrile with 0.1% formic acid. Rationale: Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.

• Reference Standard: Purified Nortrachelogenin 4'-O-β-D-gentiobioside.

3. Chromatographic Conditions (Optimized):

• Gradient: 10% B to 50% B over 20 minutes, then a 5-minute wash with 95% B, and a 5-minute re-equilibration at 10% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Rationale: Maintaining a constant temperature ensures reproducible retention times.

• Injection Volume: 10 µL.

• DAD Wavelength: Monitor at the absorbance maximum (λmax) of the analyte (e.g., ~280 nm for lignans), and collect full spectra (200-400 nm) for peak purity analysis.

4. Validation Protocol (as per ICH Q2(R2)): [4][5]

• Specificity: Analyze a blank matrix (extract from a plant known not to contain the analyte) and a spiked sample to demonstrate that no endogenous components interfere with the analyte peak.

• Linearity: Prepare calibration standards from a stock solution at a minimum of five concentrations (e.g., 5, 20, 50, 100, 200 µg/mL). Plot peak area vs. concentration and determine the correlation coefficient (R² > 0.995).[17]

• Accuracy & Precision: Analyze quality control (QC) samples at three levels (Low, Medium, High) in triplicate on three different days.

  • Accuracy (% Recovery): Should be within 85-115%.

  • Precision (% RSD): Intra-day and inter-day precision should be <15%.[21]

• Limit of Quantification (LOQ): Determine the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision (e.g., signal-to-noise ratio of 10:1).

Protocol 2: LC-MS Method Development and Validation

1. Objective: To develop a sensitive and selective LC-MS/MS method for quantifying Nortrachelogenin 4'-O-β-D-gentiobioside in a biological matrix (e.g., rat plasma).

2. Materials & Instrumentation:

• LC-MS System: UPLC system (e.g., Waters ACQUITY) coupled to a triple quadrupole mass spectrometer (e.g., Sciex 5500).

• Column: UPLC C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Rationale: Smaller particle size columns provide higher efficiency and better resolution, suitable for complex biological matrices.

• Mobile Phase: As above (0.1% formic acid in water/acetonitrile).

• Internal Standard (IS): A structurally similar compound not present in the sample (e.g., another lignan glycoside). Rationale: The IS corrects for variations in sample preparation and instrument response.

3. MS/MS Conditions (Optimized):

• Ionization Mode: Electrospray Ionization (ESI), likely in negative mode. Rationale: Phenolic compounds often ionize more efficiently in negative mode by deprotonation [M-H]-.[8][22]

• MRM Transitions:

  • Infuse the reference standard to find the precursor ion (e.g., m/z 697.7 for [M-H]-).

  • Perform a product ion scan to identify the most stable and abundant fragment ions. A characteristic loss would be the gentiobiose moiety.

  • Optimize two transitions for Multiple Reaction Monitoring (MRM): one for quantification (quantifier) and one for confirmation (qualifier).

• Instrument Parameters: Optimize declustering potential, collision energy, and source temperature to maximize signal for the analyte and IS.

4. Validation Protocol (as per FDA/ICH M10 Bioanalytical Method Validation): [2][23][24]

• Selectivity: Analyze at least six blank matrix samples from different sources to check for interferences at the retention time of the analyte and IS.

• Linearity: Prepare calibration standards by spiking blank matrix. Use a weighted (1/x²) linear regression.

• Accuracy & Precision: Analyze QC samples (Low, Mid, High, and at the LLOQ) in at least five replicates.

  • Accuracy (% Bias): Within ±15% of nominal (±20% at LLOQ).

  • Precision (% RSD): Should not exceed 15% (20% at LLOQ).[7][12]

• Matrix Effect: Assess the ion suppression/enhancement by comparing the analyte response in post-extraction spiked samples to that in a pure solution.

• Stability: Evaluate the stability of the analyte in the matrix under various conditions (freeze-thaw, short-term benchtop, long-term storage).

Protocol 3: The Cross-Validation Experiment

1. Objective: To formally compare the validated HPLC-DAD and LC-MS methods.

2. Sample Preparation:

• Prepare a single set of QC samples (Low, Mid, High) in a matrix that is compatible with both methods (e.g., a simple solvent or a stripped matrix). The concentration range should overlap between the two methods.

• Prepare at least six replicates at each concentration level.[9]

3. Analysis:

• Analyze the QC replicates using the validated HPLC-DAD method.

• Analyze the identical set of QC replicates using the validated LC-MS method.

4. Data Evaluation & Acceptance Criteria:

• Calculate the mean concentration, standard deviation, and %RSD for each QC level as determined by each method.

• Calculate the percentage difference between the mean concentrations obtained by the two methods for each level using the formula: % Difference = [(Mean_Method2 - Mean_Method1) / Mean_Method1] * 100

• Acceptance Criterion: The percentage difference between the two methods should not be greater than 15%. The precision (%RSD) for each set of QCs should also be within 15%.[9][12]

Conclusion and Expert Recommendations

The choice between HPLC-DAD and LC-MS is dictated by the analytical objective. HPLC-DAD is a robust and perfectly suitable method for quality control and quantification in less complex samples where analyte concentrations are relatively high. Its operational simplicity and lower cost make it an accessible tool for routine analysis.[13]

LC-MS, with its superior sensitivity and selectivity, is indispensable for bioanalytical applications, such as pharmacokinetic studies, where analyte concentrations are extremely low and the sample matrix is complex.[8][15] The ability to use an internal standard and the confirmation provided by MS/MS detection ensures a high degree of confidence in the data, as required by regulatory bodies for such studies.[2][20]

A successful cross-validation, demonstrating a bias of less than 15% between the two methods, provides the scientific justification to use these methods interchangeably within their validated ranges or to bridge data from different stages of a research and development program. This rigorous approach ensures data integrity, which is the cornerstone of scientific advancement and regulatory approval.

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A Comparative Guide to the Efficacy of Nortrachelogenin: Bridging In Vitro Mechanisms and In Vivo Outcomes

Introduction: The Therapeutic Potential of Nortrachelogenin and its Glycosides

Nortrachelogenin is a naturally occurring dibenzylbutyrolactone lignan found in various plant species, including Pinus sylvestris (Scots pine) and Wikstroemia indica.[1][2] This class of polyphenolic compounds has garnered significant interest within the scientific community for its diverse pharmacological activities, notably its anti-inflammatory, anti-cancer, and central nervous system-modulating effects.[2][3] While Nortrachelogenin itself has been the subject of several efficacy studies, it also occurs naturally in glycosidic forms, such as Nortrachelogenin 4'-O-β-D-gentiobioside, isolated from plants like Trachelospermum jasminoides.[4]

Currently, a comprehensive body of research detailing the specific in vitro and in vivo efficacy of Nortrachelogenin 4'-O-β-D-gentiobioside is not yet available in publicly accessible literature. In natural product research, it is a common and informative practice to first characterize the biological activity of the aglycone (the non-sugar component, in this case, Nortrachelogenin) as its activity is fundamental to the potential effects of its glycosidic forms. The sugar moiety primarily influences the pharmacokinetic properties, such as solubility and bioavailability, which can in turn modulate the in vivo efficacy.

Therefore, this guide provides a detailed comparative analysis of the published in vitro and in vivo efficacy studies of Nortrachelogenin . By understanding the cellular mechanisms and the systemic effects of the aglycone, researchers can build a foundational framework for future investigations into its glycoside derivatives, including Nortrachelogenin 4'-O-β-D-gentiobioside. This guide is intended for researchers, scientists, and drug development professionals seeking to explore the therapeutic potential of this promising lignan.

In Vitro Efficacy of Nortrachelogenin: Unraveling the Molecular Mechanisms

In vitro studies are crucial for elucidating the specific molecular targets and cellular pathways through which a compound exerts its effects. For Nortrachelogenin, these studies have revealed potent anti-inflammatory and anti-cancer activities.

Anti-Inflammatory Effects in Macrophage Models

A key area of investigation for Nortrachelogenin has been its ability to modulate the inflammatory response in macrophage cell lines, such as the murine J774 and human THP-1 cell lines. Macrophages play a central role in the inflammatory cascade, and their activation leads to the production of various pro-inflammatory mediators.

Studies have shown that Nortrachelogenin significantly inhibits the production of key inflammatory molecules in lipopolysaccharide (LPS)-stimulated macrophages, including:

• Nitric Oxide (NO): Nortrachelogenin demonstrates a clear inhibitory effect on the expression of inducible nitric oxide synthase (iNOS) protein, a key enzyme in NO production during inflammation.[1]

• Prostaglandin E2 (PGE2): The compound has been found to inhibit the expression of microsomal prostaglandin E synthase-1 (mPGES-1) protein, which is critical for PGE2 synthesis.[1]

• Pro-inflammatory Cytokines: Nortrachelogenin reduces the production of interleukin-6 (IL-6) and monocyte chemotactic protein-1 (MCP-1), both of which are pivotal in orchestrating the inflammatory response.[1][2]

Interestingly, the mechanism of iNOS inhibition appears to be post-transcriptional, as Nortrachelogenin did not affect its mRNA levels.[1] This suggests that the compound may influence protein stability or translation.

Anti-Fibrotic Activity through Inhibition of Alternative Macrophage Activation

In addition to its effects on classical inflammation, Nortrachelogenin has been shown to suppress the alternative activation of macrophages (M2), which is implicated in the pathology of fibrosis.[5] In J774 murine and THP-1 human macrophages stimulated with IL-4 and IL-13, Nortrachelogenin significantly decreased the expression of M2 markers like arginase 1, CCL13, and PDGF.[5] This anti-fibrotic potential at the cellular level provides a strong rationale for its in vivo testing in fibrosis models.

Anti-Cancer Activity: Sensitizing Cancer Cells to Apoptosis

Nortrachelogenin has demonstrated promising anti-cancer properties, particularly in the context of prostate cancer.[2] It acts as a potent sensitizer of cancer cells to Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL)-induced apoptosis.[2] TRAIL is a promising therapeutic agent as it can selectively induce cell death in cancer cells.[2]

The primary mechanism for this sensitization is the inhibition of the pro-survival Akt signaling pathway .[2][] By inhibiting the activation of Akt, a key kinase that promotes cell survival, Nortrachelogenin allows the pro-apoptotic signals from TRAIL to predominate, leading to caspase activation and subsequent cell death.[2]

Antifungal Properties

Beyond its effects on mammalian cells, Nortrachelogenin has also exhibited antifungal activity. Studies on Candida albicans have shown that it can induce an apoptotic response, triggered by mitochondrial dysfunction.[7] This involves the depolarization of the mitochondrial membrane and the activation of metacaspases.[7]

Summary of In Vitro Quantitative Data

Assay	Cell Line	Key Finding	Concentration/IC50	Reference
Arginase 1 Expression	J774 Murine Macrophages	Inhibition of IL-4+IL-13 induced expression	94.9 ± 2.4% inhibition at 10 µM	[5]
NF-κB Inhibition	Various	General anti-inflammatory mechanism	Not specified	[8]
TRAIL-induced Apoptosis	Prostate Cancer Cells	Sensitization to apoptosis	Not specified	[2]
Antifungal Activity	Candida albicans	Induction of apoptosis	Dose-dependent	[7]

Experimental Protocol: In Vitro Anti-Inflammatory Assay in Macrophages

This protocol outlines a typical experiment to assess the anti-inflammatory effects of Nortrachelogenin on LPS-stimulated macrophages.

Objective: To determine the effect of Nortrachelogenin on the production of nitric oxide (NO) in RAW 264.7 macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• Nortrachelogenin

• Griess Reagent

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Seeding: Seed the cells in a 96-well plate at a density of 2 x 10^5 cells/well and allow them to adhere for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of Nortrachelogenin for 3 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., dexamethasone).

• Stimulation: Induce inflammation by adding 1 µg/mL of LPS to the wells (except for the negative control group) and incubate for 24 hours.

• NO Measurement: After incubation, collect the cell culture supernatant. Determine the nitrite concentration, an indicator of NO production, using the Griess reagent according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance at the appropriate wavelength and calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Caption: Workflow for in vitro anti-inflammatory testing of Nortrachelogenin.

In Vivo Efficacy of Nortrachelogenin: From Animal Models to Systemic Effects

While in vitro studies provide mechanistic insights, in vivo models are essential to evaluate a compound's efficacy, safety, and pharmacokinetics in a whole-organism context.[9] Nortrachelogenin has been investigated in several animal models, with results that largely corroborate the in vitro findings.

Anti-Inflammatory Activity in a Paw Edema Model

The carrageenan-induced paw edema model in mice is a classic acute inflammation model. Nortrachelogenin has been shown to significantly reduce carrageenan-induced paw inflammation in mice.[1] This in vivo anti-inflammatory effect is consistent with its in vitro inhibition of inflammatory mediators like NO and PGE2.[1]

Amelioration of Dermal Fibrosis

Building on the in vitro findings of its effects on alternative macrophage activation, Nortrachelogenin was tested in a bleomycin-induced murine dermal fibrosis model.[5] The results were compelling: Nortrachelogenin reduced the bleomycin-induced increase in skin thickness and significantly decreased the expression of collagens COL1A1, COL1A2, and COL3A1 by over 50%.[5] This demonstrates a potent anti-fibrotic effect in vivo.

Central Nervous System (CNS) Effects

Early studies on (+)-Nortrachelogenin isolated from Wikstroemia indica reported dose-dependent depression of spontaneous motor activity in rabbits when administered intravenously or intracerebroventricularly.[2][3][10] This suggests that the compound can cross the blood-brain barrier and interact with neural pathways, an important consideration for its potential therapeutic applications in neurological disorders.[2]

Summary of In Vivo Efficacy Data

Model	Species	Key Finding	Outcome Measure	Reference
Carrageenan-Induced Paw Edema	Mouse	Reduction of acute inflammation	Decreased paw volume	[1]
Bleomycin-Induced Dermal Fibrosis	Mouse	Amelioration of fibrosis	Reduced skin thickness, >50% reduction in collagen expression	[5]
Spontaneous Motor Activity	Rabbit	CNS depression	Decreased motor activity	[2][3][10]

Experimental Protocol: In Vivo Carrageenan-Induced Paw Edema Model

This protocol describes a standard procedure to evaluate the anti-inflammatory activity of Nortrachelogenin in vivo.

Objective: To assess the effect of Nortrachelogenin on acute inflammation in a mouse model.

Materials:

• Male C57BL/6 mice

• Nortrachelogenin

• Carrageenan solution (1% in saline)

• Vehicle for Nortrachelogenin

• Pletysmometer or calipers

Procedure:

• Acclimatization: Acclimatize mice to the laboratory conditions for at least one week.

• Grouping: Randomly divide the mice into groups (e.g., vehicle control, Nortrachelogenin-treated groups at different doses, positive control like indomethacin).

• Compound Administration: Administer Nortrachelogenin or vehicle orally or intraperitoneally 1 hour before the carrageenan injection.

• Baseline Measurement: Measure the initial volume of the right hind paw of each mouse using a plethysmometer.

• Induction of Edema: Inject 50 µL of 1% carrageenan solution into the sub-plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 24 hours) after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group.

Caption: Workflow for in vivo carrageenan-induced paw edema model.

Bridging the Gap: From In Vitro Mechanisms to In Vivo Efficacy

The successful translation from in vitro to in vivo results is a critical step in drug development.[11] For Nortrachelogenin, there is a clear and logical correlation between the observed cellular effects and the outcomes in animal models.

• The in vitro inhibition of pro-inflammatory mediators (NO, PGE2, IL-6, MCP-1) in macrophages provides a direct mechanistic explanation for the in vivo reduction of paw edema.[1]

• The in vitro suppression of alternative macrophage activation and M2 markers directly translates to the potent anti-fibrotic effects observed in the bleomycin-induced dermal fibrosis model.[5]

• The ability of Nortrachelogenin to sensitize cancer cells to apoptosis via Akt inhibition in vitro provides a strong rationale for future in vivo studies in oncology.[2][]

Caption: Correlation between in vitro mechanisms and in vivo outcomes of Nortrachelogenin.

Conclusion and Future Directions

Nortrachelogenin has demonstrated robust and consistent anti-inflammatory, anti-fibrotic, and potentially anti-cancer efficacy across both in vitro and in vivo studies. Its mechanisms of action, including the inhibition of key inflammatory mediators and the modulation of the Akt signaling pathway, are well-supported by the available data.

The strong correlation between the cellular and systemic effects of Nortrachelogenin underscores its potential as a lead compound for the development of new therapeutics. However, several key areas require further investigation:

• Pharmacokinetics and Bioavailability: Detailed studies on the absorption, distribution, metabolism, and excretion (ADME) of Nortrachelogenin are essential for its clinical translation.[2]

• Efficacy of Glycoside Forms: The central question regarding the comparative efficacy of Nortrachelogenin 4'-O-β-D-gentiobioside remains unanswered. Future research should focus on conducting parallel in vitro and in vivo studies of the glycoside to determine how the sugar moiety impacts its biological activity and pharmacokinetic profile.

• Toxicology: Comprehensive toxicological screening is necessary to establish a safe therapeutic window for Nortrachelogenin and its derivatives.[12]

By addressing these research gaps, the scientific community can fully unlock the therapeutic potential of this promising natural product and its derivatives.

References

• IGI Global. From Lab to Field Translating Natural Products Into Clinical Candidates. Available from: [Link]

• Raudone, L., et al. Anti-inflammatory Effects of Nortrachelogenin in Murine J774 Macrophages and in Carrageenan-Induced Paw Edema Model in the Mouse. Planta Medica. 2017;83(06):518-525. Available from: [Link]

• Lahlou, M. The Success of Natural Products in Drug Discovery. Scientific Research Publishing. Available from: [Link]

• Nieminen, R., et al. Attenuating Effects of Nortrachelogenin on IL-4 and IL-13 Induced Alternative Macrophage Activation and on Bleomycin-Induced Dermal Fibrosis. Journal of Agricultural and Food Chemistry. 2018;66(51):13395-13403. Available from: [Link]

• SAGE Publications. In vitro and in vivo Methods for the Evaluation of Natural Products against Dermatophytes. Available from: [Link]

• MDPI. In Vitro and In Vivo Toxicity Evaluation of Natural Products with Potential Applications as Biopesticides. Available from: [Link]

• Elsevier. Integrating approach to discover novel bergenin derivatives and phenolics with antioxidant and anti-inflammatory activities from bio-active fraction of Syzygium brachythyrsum. Arabian Journal of Chemistry. Available from: [Link]

• PubMed. (+)-Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. Available from: [Link]

• ResearchGate. NORTRACHELOGENIN -AN ACTIVE COMPONENT IN ZINGIBER OFFICINALE AS AN EFFICIENT THROMBOLYTIC AGENT -AN IN SILICO APPROACH. Available from: [Link]

• National Center for Biotechnology Information. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship. Available from: [Link]

• PubMed. (-)-Nortrachelogenin from Partrinia scabiosaefolia elicits an apoptotic response in Candida albicans. Available from: [Link]

• Pubs.acs.org. (+)Nortrachelogenin, a new pharmacologically active lignan from Wikstroemia indica. Available from: [Link]

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• Frontiers. An updated review summarizing the anticancer potential of flavonoids via targeting NF-kB pathway. Available from: [Link]

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• RSC Publishing. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. Available from: [Link]

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Comparative bioavailability of Nortrachelogenin 4'-O-|A-gentiobioside and its aglycone

Comparative Bioavailability Guide: Nortrachelogenin 4'-O-β-gentiobioside vs. Its Aglycone

As a Senior Application Scientist specializing in natural product pharmacokinetics, I frequently encounter the "glycoside vs. aglycone" bioavailability paradox during preclinical drug development. Nortrachelogenin 4'-O-β-gentiobioside is a complex lignan glycoside isolated from Trachelospermum jasminoides[1]. Its free aglycone, Nortrachelogenin, is recognized for potent anti-inflammatory and antioxidant activities[2], as well as its ability to sensitize prostate cancer cells to apoptosis via Akt pathway inhibition[3].

However, the in vivo therapeutic efficacy of these compounds is strictly dictated by their oral bioavailability[4]. This guide objectively compares the pharmacokinetic profiles of the gentiobioside and its free aglycone, detailing the causality behind their absorption mechanisms and providing self-validating experimental protocols for your preclinical workflows.

Physicochemical Causality & ADME Profiling

The fundamental difference in bioavailability between these two molecules stems from their molecular topology. The attachment of a gentiobiose moiety—a bulky disaccharide consisting of two β(1→6)-linked glucose units—drastically alters the compound's partition coefficient (LogP) and topological polar surface area (TPSA).

• The Aglycone (Nortrachelogenin): Possesses a favorable LogP for rapid passive transcellular diffusion across the lipophilic enterocyte membrane in the small intestine. However, its exposed phenolic hydroxyl groups make it a prime target for rapid Phase II metabolism (glucuronidation and sulfation) in the gut wall and liver, resulting in a high first-pass effect.

• The Glycoside (Nortrachelogenin 4'-O-β-gentiobioside): The high TPSA prevents passive diffusion in the upper gastrointestinal (GI) tract. It acts as a natural prodrug, transiting intact to the colon where gut microbiota (e.g., Bacteroides and Bifidobacterium spp.) secrete β-glucosidases to cleave the sugar moiety. The released aglycone is then absorbed or further metabolized into mammalian enterolignans like enterodiol and enterolactone[5].

Table 1: Comparative Physicochemical & Predicted ADME Properties

Property	Nortrachelogenin (Aglycone)	Nortrachelogenin 4'-O-β-gentiobioside	Causality / Impact on ADME
Molecular Weight	374.4 g/mol	698.67 g/mol	Glycoside exceeds Lipinski's Rule of 5 for MW, hindering passive diffusion.
LogP (Predicted)	~2.5	< 0	Aglycone is lipophilic (rapid uptake); Glycoside is highly hydrophilic.
H-Bond Donors	2	9	High H-bonding in the glycoside causes tight hydration shells, preventing membrane permeation.
Primary Absorption Site	Jejunum / Ileum	Colon (post-hydrolysis)	Dictates the Tmax​ (Time to maximum plasma concentration).
First-Pass Effect	High (UGT/SULT targets)	Low (Bypasses upper GI)	Aglycone requires formulation protection to achieve high systemic "free" drug levels.

Mechanistic Absorption Pathways

Fig 1: Comparative GI transit and absorption pathways of the glycoside vs. aglycone.

Self-Validating Experimental Protocols

To accurately quantify these bioavailability differences, researchers must employ robust, self-validating in vitro and in vivo models.

Protocol A: In Vitro Caco-2 Permeability Assay

Causality: The Caco-2 monolayer mimics the human intestinal epithelium. We use Transepithelial Electrical Resistance (TEER) and Lucifer Yellow to validate tight junction integrity, ensuring that any detected transport is strictly transcellular (drug-specific) rather than paracellular (leakage).

• Cell Seeding: Seed Caco-2 cells on polycarbonate Transwell® inserts at 1×105 cells/cm². Culture for 21 days to allow full differentiation.

• System Validation: Measure TEER. Proceed only if TEER > 250 Ω·cm². Add 100 µM Lucifer Yellow to the apical (AP) chamber; basolateral (BL) fluorescence must remain < 1% per hour to confirm monolayer integrity.

• Dosing: Apply 50 µM of either the glycoside or aglycone to the AP chamber (simulating the intestinal lumen).

• Sampling: Extract 50 µL from the BL chamber at 30, 60, 90, and 120 minutes. Replace with fresh pre-warmed buffer to maintain sink conditions.

• Quantification: Analyze samples via LC-MS/MS. Calculate the apparent permeability coefficient ( Papp​ ). Expected outcome: Aglycone Papp​ will be > 10×10−6 cm/s; Glycoside Papp​ will be < 1×10−6 cm/s.

Protocol B: In Vivo Pharmacokinetic Profiling (SD Rats)

Causality: Because the aglycone undergoes extensive Phase II conjugation, measuring only the "free" drug in plasma drastically underestimates absorption. This protocol uses enzymatic hydrolysis to validate the total absorbed fraction, proving the first-pass effect.

• Administration: Fast male Sprague-Dawley rats for 12h. Administer equimolar doses (e.g., 50 mg/kg aglycone equivalent) via oral gavage.

• Blood Collection: Draw blood from the jugular vein at 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Centrifuge to isolate plasma.

• Sample Processing (Two-Arm Validation):

  • Arm 1 (Free Drug): Precipitate proteins directly with cold acetonitrile.

  • Arm 2 (Total Drug): Incubate plasma with β-glucuronidase/sulfatase at 37°C for 2 hours to deconjugate Phase II metabolites, then precipitate proteins.

• Analysis: Quantify via LC-MS/MS to determine Cmax​ , Tmax​ , and AUC0−t​ .

Comparative Pharmacokinetic Data

Based on standard lignan pharmacokinetic behavior mapped through the protocols above, the experimental data yields the following comparative profile:

Table 2: Typical In Vivo PK Parameters (Equimolar Oral Dosing)

PK Parameter	Nortrachelogenin (Aglycone)	Nortrachelogenin 4'-O-β-gentiobioside	Interpretation
Tmax​ (Time to Peak)	0.5 – 1.0 hours	6.0 – 8.0 hours	Aglycone is absorbed rapidly in the small intestine. Glycoside requires transit to the colon for bacterial hydrolysis.
Cmax​ (Free Drug)	Low	Very Low	Both show low circulating free levels due to rapid clearance and slow colonic release, respectively.
Cmax​ (Total/Conjugated)	High	Moderate	Aglycone is massively absorbed but instantly glucuronidated.
Absolute Bioavailability (F%)	~5 - 10% (Free)	< 2% (Free)	The gentiobiose moiety severely limits systemic exposure of the parent compound.

Conclusion & Formulation Strategies

The aglycone exhibits superior membrane permeability but suffers from rapid clearance, whereas the gentiobioside offers sustained, microbiota-dependent release but poor absolute bioavailability. For drug development professionals, enhancing the aglycone's systemic exposure requires bypassing the first-pass effect (e.g., via lipid-based nanocarriers, self-microemulsifying drug delivery systems [SMEDDS], or sublingual delivery). Conversely, utilizing the intact glycoside is highly advantageous if the therapeutic goal is targeted colonic delivery or sustained systemic production of anti-inflammatory enterolignans.

References

• Source: National Center for Biotechnology Information (PMC)
• Naturally Lignan-Rich Foods: A Dietary Tool for Health Promotion?
• Source: PubMed (NIH)
• The Pharmacognosy of (+)
• Source: National Center for Biotechnology Information (PMC)

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Safety & Regulatory Compliance

Personal protective equipment for handling Nortrachelogenin 4'-O-|A-gentiobioside

As a Senior Application Scientist, I understand that handling complex phytochemicals like Nortrachelogenin 4'-O-β-gentiobioside requires moving beyond generic safety data sheets. In drug development and analytical research, ensuring operator safety and maintaining the structural integrity of delicate lignan glycosides are inseparable goals.

Because the specific long-term toxicological profile of this gentiobioside derivative is still under investigation, we must rely on the precautionary principle. Its aglycone counterpart, Nortrachelogenin, is classified under GHS as H400 (Very toxic to aquatic life) [1]. Consequently, our handling protocols must be engineered to prevent both occupational exposure and environmental release.

Below is the definitive, causality-driven guide to the Personal Protective Equipment (PPE) and operational logistics required for handling this compound safely and effectively.

The Causality of PPE Selection: A Quantitative Matrix

We do not just wear PPE to satisfy compliance; we select specific materials based on the chemical realities of the compound and the solvents used to reconstitute it. The OSHA Personal Protective Equipment Standard dictates that glove and barrier selection must be tailored to the specific chemical hazard [2].

Because Nortrachelogenin 4'-O-β-gentiobioside is typically supplied as a fine, lyophilized powder and requires aggressive organic solvents (like DMSO or Methanol) for solubilization, your PPE matrix must address both particulate aerosolization and solvent permeation.

PPE Category	Specification	Quantitative Metric / Standard	Causality & Rationale
Hand Protection	Nitrile Gloves (Powder-free)	Minimum 4 mil thickness	Latex degrades rapidly upon contact with DMSO (the standard reconstitution solvent). Nitrile provides superior chemical resistance and prevents transdermal solvent transport.
Respiratory	N95 or P100 Particulate Respirator	95% to 99.9% filtration efficiency	Lyophilized lignan powders carry a high risk of aerosolization. A respirator is mandatory if handling occurs outside a certified negative-pressure environment.
Ocular	Chemical Splash Goggles	ANSI Z87.1 compliant	Protects against micro-splashes during solvent addition and vortexing. Standard safety glasses lack the peripheral seal required for solvent work.
Body	Flame-Resistant Lab Coat	100% Cotton or Nomex	Synthetic blends can melt into the skin if exposed to flammable solvents (e.g., Methanol) during the reconstitution phase.
Environmental	Chemical Fume Hood	Face velocity ≥ 0.5 m/s (100 fpm)	Creates a negative pressure barrier, actively pulling airborne particulates and solvent vapors away from the researcher's breathing zone.

Operational Workflow

The following diagram maps the logical progression of handling this compound, ensuring that safety barriers are established before the chemical is exposed to the ambient environment.

Operational workflow for the safe handling and reconstitution of lignan glycosides.

Step-by-Step Methodologies: Handling & Reconstitution

To ensure scientific integrity, every protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Phase 1: Pre-Operational Setup & Validation

• Environmental Verification: Turn on the chemical fume hood and verify the face velocity is ≥ 0.5 m/s.

  • Validation: Check the digital monitor or tape a small piece of tissue to the sash to visually confirm inward airflow.

• PPE Inspection: Inspect your nitrile gloves for micro-tears using the inflation method (trap air inside and squeeze).

  • Causality: Micro-tears are invisible to the naked eye but will allow DMSO to carry dissolved Nortrachelogenin directly through the dermal barrier.

• Static Elimination: Lignan glycosides are highly susceptible to static charge, which causes the powder to "jump" and disperse. Pass a zero-stat (anti-static) gun over the weighing spatulas and weigh boats.

Phase 2: Weighing and Transfer

• Equilibration: Allow the sealed vial of Nortrachelogenin 4'-O-β-gentiobioside to reach room temperature (approx. 20–25°C) inside a desiccator before opening.

  • Causality: Opening a cold vial introduces ambient condensation. Water rapidly degrades hygroscopic glycosides, ruining your experimental reproducibility.

• Transfer: Using a micro-spatula, transfer the required mass into a pre-tared, anti-static weigh boat inside the fume hood.

• Sealing: Immediately recap the primary vial and seal the junction with Parafilm to maintain an airtight environment for future use.

Phase 3: Reconstitution

• Solvent Addition: Slowly add the selected polar aprotic solvent (e.g., anhydrous DMSO) dropwise down the side of the receiving vial using a calibrated micropipette.

• Agitation: Cap the vial and gently vortex at 500–800 RPM.

  • Causality: Vigorous vortexing or aggressive sonication can cause micro-cavitation, potentially cleaving the delicate β-gentiobioside linkage from the aglycone base.

  • Validation: Hold the vial against a dark background under a light source. The solution must be completely transparent with no suspended particulates.

• Aliquotting: Divide the stock solution into single-use aliquots. Repeated freeze-thaw cycles will precipitate the compound and degrade the glycosidic bond.

Spill Management & Disposal Logistics

Because of the severe aquatic toxicity associated with lignans (H400), standard disposal methods are legally and environmentally unacceptable [1]. Effective spill management requires immediate containment to prevent environmental exposure [3].

• Powder Spill Protocol: If a powder spill occurs, do not sweep . Sweeping aerosolizes the compound into the breathing zone. Instead, cover the spill with absorbent paper dampened with your reconstitution solvent (e.g., 10% DMSO in water) to solubilize and capture the powder. Wipe inward toward the center of the spill to prevent spreading.

• Liquid Spill Protocol: Neutralize liquid spills using an inert absorbent material (e.g., vermiculite or sand).

• Disposal Plan: Never dispose of lignan solutions or wash contaminated glassware down the sink. All contaminated consumables (pipette tips, weigh boats, gloves, and absorbent papers) must be placed in a sealed, clearly labeled solid hazardous waste container designated for high-temperature incineration .

References

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Center for Biotechnology Information (NCBI) / National Academies Press URL:[Link]

• Laboratory Chemical Safety and Handling Guidelines Source: Saffron Chemicals URL:[Link]